4-(Furan-3-yl)-7-methylquinoline

• CAS: 179380-96-2

Core Science & Biosynthesis

A Technical Guide to the Molecular Weight and Physicochemical Profile of 4-(Furan-3-yl)-7-methylquinoline

Introduction

In the landscape of drug discovery and medicinal chemistry, a thorough understanding of a compound's physicochemical properties is paramount. These characteristics are the primary determinants of a molecule's pharmacokinetic and pharmacodynamic behavior, influencing everything from absorption and distribution to metabolic stability and target engagement.[1] This guide provides an in-depth technical overview of 4-(Furan-3-yl)-7-methylquinoline, a heterocyclic compound featuring a quinoline scaffold linked to a furan ring. Such hybrid molecules are of significant interest in medicinal chemistry due to the diverse biological activities associated with both furoquinoline and quinoline alkaloids.[2][3]

This document serves as a resource for researchers, scientists, and drug development professionals, offering a detailed analysis of the molecule's core attributes, a computationally predicted physicochemical profile, and robust, field-proven experimental protocols for the empirical determination of these critical parameters.

Section 1: Core Molecular Attributes

The foundational step in characterizing any potential drug candidate is to define its fundamental molecular and structural properties. These attributes are the basis from which all other physicochemical predictions and experimental assessments are derived.

Chemical Structure and Identifiers

4-(Furan-3-yl)-7-methylquinoline is identified by the Chemical Abstracts Service (CAS) number 179380-96-2 .[4] Its structure consists of a methyl-substituted quinoline core at position 7, which is linked at position 4 to the third position of a furan ring.

The precise arrangement of these atoms dictates the molecule's size, shape, and electronic distribution, which in turn governs its interactions with biological systems.

Molecular Formula and Weight

The molecular formula and weight are critical for all quantitative analyses, from preparing solutions of known concentration to interpreting mass spectrometry data.

Property	Value	Source
Molecular Formula	C₁₄H₁₁NO	Derived from Structure
Molecular Weight	209.25 g/mol	Calculated
Exact Mass	209.084064 Da	Calculated
CAS Number	179380-96-2	EPA CompTox[4]

Note: While PubChem lists a compound as 4-(Furan-3-yl)quinoline (CID 102524014) with a molecular weight of 195.22 g/mol , the topic of this guide is the 7-methyl derivative, for which the molecular weight is calculated by adding a methyl group (CH₂) to the base structure.[5]

Section 2: Predicted Physicochemical Profile and Drug-Likeness

In the early phases of drug discovery, in silico prediction of physicochemical properties is an indispensable tool for prioritizing candidates and identifying potential liabilities before committing to costly synthesis and experimentation.[1] These computational models use the molecule's structure to estimate key absorption, distribution, metabolism, and excretion (ADME) parameters.

The following table summarizes the predicted properties for 4-(Furan-3-yl)-7-methylquinoline.

Physicochemical Parameter	Predicted Value	Implication in Drug Discovery
LogP (Lipophilicity)	~3.4	Indicates good lipophilicity, suggesting potential for good membrane permeability. Values around 2 are often ideal for CNS targets, while 1.35-1.8 is favorable for general oral absorption.[6][7]
Topological Polar Surface Area (TPSA)	26 Ų	A low TPSA value (<140 Ų) is associated with good cell membrane permeability and blood-brain barrier penetration.
Hydrogen Bond Donors	0	The absence of donor groups can enhance oral bioavailability.
Hydrogen Bond Acceptors	2 (N in quinoline, O in furan)	Acceptors are crucial for target binding but too many can hinder membrane crossing.
Rotatable Bonds	1	Low rotational freedom suggests a more rigid conformation, which can be favorable for target binding affinity and reduce entropy loss upon binding.
pKa (Basic)	~4.5 - 5.0 (Predicted for quinoline N)	The quinoline nitrogen is weakly basic. This pKa suggests the compound will be partially protonated at physiological pH (7.4), which influences its solubility and interactions.

Note: LogP value is extrapolated from the XLogP3 value of 2.9 for the non-methylated parent compound 4-(Furan-3-yl)quinoline and adding approximately 0.5 for the methyl group.[5]

Interpretation in the Context of Drug-Likeness

These predicted values can be assessed using frameworks like Lipinski's Rule of Five, a set of guidelines used to evaluate the drug-likeness of a chemical compound.

• Molecular Weight: 209.25 (< 500 Da) - Pass

• LogP: ~3.4 (< 5) - Pass [7]

• Hydrogen Bond Donors: 0 (< 5) - Pass

• Hydrogen Bond Acceptors: 2 (< 10) - Pass

4-(Furan-3-yl)-7-methylquinoline satisfies all components of Lipinski's Rule of Five, indicating a high probability of possessing drug-like properties conducive to oral bioavailability.

Relationship Between Physicochemical Properties and Bioavailability

The interplay between these properties is critical. Lipophilicity (LogP) and polarity (TPSA) exist in a delicate balance. Sufficient lipophilicity is required to cross lipid cell membranes, but excessive lipophilicity can lead to poor aqueous solubility, high plasma protein binding, and rapid metabolism.

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History and discovery of 4-substituted quinoline alkaloids

An In-depth Technical Guide to the History and Discovery of 4-Substituted Quinoline Alkaloids

Abstract

The quinoline ring system, particularly when substituted at the 4-position, represents a cornerstone of medicinal chemistry. This guide provides a comprehensive exploration of the history, discovery, and development of 4-substituted quinoline alkaloids. From the serendipitous discovery of quinine's antimalarial properties in the bark of the Cinchona tree to the rational design of synthetic analogs like chloroquine, this document traces the scientific journey that has saved millions of lives. We will delve into the early challenges of isolation and structural elucidation, the evolution of synthetic methodologies, the intricate mechanisms of biological action, and the ongoing quest for novel quinoline-based therapeutics to combat drug resistance and other diseases. This guide is intended for researchers, scientists, and drug development professionals seeking a deep, technically-grounded understanding of this vital class of heterocyclic compounds.

The Dawn of an Era: Cinchona Bark and the Isolation of Quinine

The story of 4-substituted quinoline alkaloids begins not in a laboratory, but in the Andean forests of South America. For centuries, indigenous populations used the bark of the Cinchona tree to treat fevers.[1] Its introduction to Europe in the 17th century by Jesuit missionaries marked a turning point in medicine, providing the first effective treatment for malaria.[1][2][3] The active principle, however, remained a mystery for nearly 200 years.

The pivotal moment came in 1820 when French chemists Pierre Joseph Pelletier and Joseph Bienaimé Caventou successfully isolated a crystalline alkaloid from the bark, which they named quinine.[3][4][5] This achievement transformed malaria treatment, allowing for standardized dosing and separating the active compound from the crude bark mixture.[5] Pelletier and Caventou also isolated other related alkaloids from the bark, including cinchonine, quinidine (a stereoisomer of quinine), and cinchonidine.[4][5][6] The isolation of quinine is often cited as the beginning of the modern pharmaceutical industry.[5]

Table 1: Timeline of Key Early Discoveries

Year	Discovery	Key Individuals/Groups	Significance
~1630s	Introduction of Cinchona bark to Europe	Jesuit Missionaries	First effective treatment for malaria in the Western world.[2][4]
1820	Isolation of quinine and cinchonine	Pierre Pelletier & Joseph Caventou	Enabled standardized dosing and marked the dawn of alkaloid chemistry.[3][4][5]
1854	Determination of quinine's molecular formula (C₂₀H₂₄N₂O₂)	Adolph Strecker	A crucial step towards understanding the molecule's structure.[3]
1856	Serendipitous discovery of mauveine	William Henry Perkin	An attempt to synthesize quinine led to the birth of the synthetic dye industry.[1][3]
1944	First total synthesis of quinine described	R.B. Woodward & W.E. von Doering	A landmark achievement in synthetic organic chemistry, though not commercially viable.[4]

Unraveling the Molecular Architecture: Structural Elucidation

Determining the complex structure of quinine was a formidable challenge for 19th and early 20th-century chemists. The molecular formula, C₂₀H₂₄N₂O₂, was established by Adolph Strecker in 1854, but the arrangement of these atoms was a puzzle that took decades to solve.[3]

Early degradation studies were key. Oxidation of quinine with chromic acid yielded quininic acid (6-methoxyquinoline-4-carboxylic acid), revealing the presence of a substituted quinoline core.[7] This was a critical piece of the puzzle, identifying the fundamental heterocyclic system. Further degradative work on the other portion of the molecule eventually pointed to a quinuclidine ring system linked to the quinoline moiety.[7] The final structure, with the two ring systems connected by a hydroxyl-bearing carbon bridge (at the 4-position of the quinoline), was confirmed through extensive chemical analysis and ultimately, by total synthesis.

Diagram 1: General Structure of 4-Substituted Quinolines

Caption: The fundamental quinoline ring, highlighting the critical 4-position for substitution.

From Nature to the Bench: The Synthesis of Quinolines

The strategic importance of quinine, particularly during wartime, spurred intense efforts to develop a laboratory synthesis. While the first total synthesis by Woodward and von Doering in 1944 was a monumental academic success, it was too complex for industrial-scale production.[4] The practical need for antimalarials led to the development of simpler, more versatile methods for constructing the quinoline core, many of which had been discovered decades earlier.

These classical "name reactions" remain fundamental to heterocyclic chemistry and are essential for producing the diverse 4-substituted quinoline derivatives used in modern drug discovery.

Classical Synthetic Methodologies

Several key reactions provide access to the quinoline scaffold.

• Skraup Synthesis (1880): This reaction involves heating an aniline with glycerol, sulfuric acid, and an oxidizing agent (like nitrobenzene) to produce quinoline itself.[8][9] While powerful, the harsh conditions limit its use for synthesizing highly functionalized derivatives.

• Combes Synthesis (1888): This method condenses an aniline with a β-diketone under acidic conditions.[8][10] It is particularly useful for preparing 2,4-disubstituted quinolines.[10][11]

• Friedländer Synthesis (1882): One of the most versatile and widely used methods, the Friedländer synthesis involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group (e.g., another ketone or ester).[12][13][14][15] It offers a direct route to polysubstituted quinolines under either acidic or basic catalysis.[13][15]

Diagram 2: Experimental Workflow for the Friedländer Synthesis

Caption: A generalized workflow for the versatile Friedländer quinoline synthesis.

Experimental Protocol: Friedländer Synthesis of a Polysubstituted Quinoline

This protocol describes a representative synthesis of a substituted quinoline, a core structure in many pharmaceuticals.

Objective: To synthesize a 2,4-disubstituted quinoline via an acid-catalyzed Friedländer condensation.

Materials:

• 2-Aminobenzophenone (1.0 mmol, 197.2 mg)

• Ethyl acetoacetate (1.2 mmol, 156.2 mg, 153 µL)

• p-Toluenesulfonic acid (p-TsOH) (0.1 mmol, 17.2 mg)

• Toluene (5 mL)

• Ethyl acetate and Hexane (for chromatography)

• Round-bottom flask (25 mL), reflux condenser, magnetic stirrer, heating mantle

• TLC plates (silica gel)

Procedure:

• Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-aminobenzophenone (1.0 mmol).

• Reagent Addition: Add toluene (5 mL) to dissolve the starting material. Sequentially add ethyl acetoacetate (1.2 mmol) and the p-TsOH catalyst (0.1 mmol).

• Reaction: Heat the mixture to reflux (approx. 110°C) with vigorous stirring. The causality for heating is to provide the necessary activation energy for the condensation and subsequent cyclodehydration steps, which are often slow at room temperature.

• Monitoring: Monitor the reaction's progress using Thin-Layer Chromatography (TLC). A self-validating system involves spotting the starting material, co-spot (starting material + reaction mixture), and the reaction mixture on a TLC plate and eluting with a suitable solvent system (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is complete upon the disappearance of the limiting reactant (2-aminobenzophenone).

• Workup: Once the reaction is complete (typically 2-4 hours), cool the flask to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude residue is purified by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to yield the pure substituted quinoline product.

• Characterization: The final product's identity and purity are confirmed using analytical techniques such as NMR spectroscopy (¹H and ¹³C) and Mass Spectrometry.

Biological Activity and Mechanism of Action

The driving force behind quinoline research has always been its profound biological activity, most notably against the malaria parasite, Plasmodium falciparum.[16]

The Antimalarial Action of 4-Aminoquinolines

Quinine and synthetic 4-aminoquinolines like chloroquine share a common mechanism of action.[1][17] During its blood stage, the malaria parasite resides within human erythrocytes, where it digests host hemoglobin in an acidic food vacuole to obtain essential amino acids.[1] This process releases large quantities of toxic heme. The parasite protects itself by polymerizing the heme into an inert, crystalline substance called hemozoin (the "malaria pigment").[4][18]

4-aminoquinolines are weak bases. They are able to cross biological membranes in their neutral state but become protonated and trapped within the acidic environment of the parasite's food vacuole, accumulating to high concentrations.[17] Once concentrated, they are thought to cap the growing hemozoin crystal, preventing further polymerization.[18] The resulting buildup of free heme is highly toxic to the parasite, leading to oxidative damage and cell death.[17][18] The emergence of chloroquine resistance is a major global health threat and is often associated with mutations in parasite proteins that reduce drug accumulation in the food vacuole.[4][17]

Diagram 3: Mechanism of Action of Chloroquine

Caption: Chloroquine accumulates in the parasite's acidic food vacuole and inhibits heme detoxification.

Beyond Malaria: Expanding Therapeutic Potential

The quinoline scaffold is a "privileged structure" in medicinal chemistry, appearing in drugs with a wide range of applications.[14][19] Beyond antimalarials, quinoline derivatives have been developed as:

• Anticancer agents: Camptothecin and its analogs are potent topoisomerase I inhibitors.[20]

• Antibacterial agents: Fluoroquinolones (e.g., ciprofloxacin) are broad-spectrum antibiotics that inhibit DNA gyrase.[16]

• Antiviral and Anti-inflammatory drugs: Various quinoline derivatives have shown promise in these areas.[18][21][22]

The Modern Era: Combating Resistance and Discovering New Frontiers

The rise of drug resistance, particularly to chloroquine, has necessitated a continuous search for new antimalarial agents.[23] Modern drug discovery efforts focus on synthesizing novel 4-substituted quinoline analogs with modified side chains to restore activity against resistant strains.[23] Phenotypic screening of compound libraries has also identified new quinoline chemotypes with novel mechanisms of action.[24][25] The integration of computational chemistry, structural biology, and advanced synthetic methods continues to drive the evolution of this historic and vital class of alkaloids.

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The Architectural Precision of Furan-Quinoline Hybrids: A Technical Guide to Their Mechanisms of Action

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of medicinal chemistry, the fusion of distinct pharmacophores into hybrid molecules represents a sophisticated strategy to design compounds with enhanced efficacy and novel mechanisms of action. Among these, the amalgamation of furan and quinoline moieties has given rise to a versatile class of compounds with a broad spectrum of therapeutic potential. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning the anticancer, antimicrobial, and antimalarial activities of furan-quinoline hybrid compounds, grounded in experimental evidence and designed to empower further research and development.

I. Anticancer Mechanisms: A Multi-pronged Assault on Malignancy

Furan-quinoline hybrids have emerged as formidable anticancer agents, executing their cytotoxic effects through a variety of intricate mechanisms that disrupt fundamental cellular processes.[1] Their ability to target multiple pathways simultaneously underscores their potential to overcome the challenges of drug resistance.

A. Disruption of DNA Integrity and Function

A primary mode of action for many furan-quinoline derivatives is their ability to interfere with the stability and function of cellular DNA. This is achieved through two principal mechanisms: DNA intercalation and cleavage, and the inhibition of topoisomerase enzymes.

Certain furan-quinoline hybrids can insert themselves between the base pairs of the DNA double helix, a process known as intercalation. This distorts the DNA structure, interfering with replication and transcription. Furthermore, some hybrids have demonstrated the ability to induce DNA cleavage, leading to irreparable damage and triggering apoptotic cell death.[2]

Experimental Protocol: Agarose Gel Electrophoresis for DNA Cleavage Assay [2][3]

This protocol assesses the ability of furan-quinoline compounds to cleave plasmid DNA.

• Reaction Mixture Preparation: In a microcentrifuge tube, combine plasmid DNA (e.g., pBR322), the furan-quinoline test compound at various concentrations, and a suitable buffer (e.g., Tris-HCl). Include a control with DNA and buffer only.

• Incubation: Incubate the reaction mixtures at 37°C for a specified time (e.g., 1-2 hours).

• Loading and Electrophoresis: Add loading dye to each reaction mixture and load the samples onto a 1% agarose gel containing a fluorescent tag like ethidium bromide (0.5 µg/ml).[3][4] Conduct electrophoresis in a suitable buffer (e.g., 1x TAE) at a constant voltage.

• Visualization: Visualize the DNA bands under UV light.[3] The supercoiled (uncleaved) plasmid DNA will migrate faster than the nicked or linearized (cleaved) DNA. A decrease in the supercoiled DNA band and an increase in the nicked or linear DNA bands indicate cleavage activity.

Topoisomerases are crucial enzymes that resolve topological stress in DNA during replication and transcription. Furan-quinoline hybrids have been identified as potent inhibitors of both topoisomerase I and topoisomerase II.[5][6][7] By stabilizing the enzyme-DNA cleavage complex, these compounds prevent the re-ligation of the DNA strand, leading to the accumulation of DNA breaks and subsequent apoptosis.[8][9]

Experimental Protocol: Topoisomerase I and II DNA Relaxation Assay [2][10][11]

This assay measures the inhibition of topoisomerase-mediated DNA relaxation.

• Reaction Setup: In separate tubes, prepare reaction mixtures containing supercoiled plasmid DNA, human topoisomerase I or II, and the furan-quinoline test compound at varying concentrations in the appropriate reaction buffer. Include positive (enzyme, no inhibitor) and negative (no enzyme) controls.

• Incubation: Incubate the reactions at 37°C for 30 minutes.[11]

• Reaction Termination: Stop the reactions by adding a stop solution/loading dye (e.g., containing SDS and proteinase K).

• Agarose Gel Electrophoresis: Separate the DNA topoisomers on a 1% agarose gel.

• Analysis: Visualize the gel under UV light. In the presence of an effective inhibitor, the supercoiled DNA will not be relaxed, and the band corresponding to the supercoiled form will be more prominent compared to the relaxed form.

B. Interruption of Key Signaling Pathways

The uncontrolled proliferation of cancer cells is often driven by aberrant signaling pathways. Furan-quinoline hybrids have been shown to selectively target and inhibit critical components of these cascades.

The epidermal growth factor receptor (EGFR) and vascular endothelial growth factor (VEGF) are key drivers of tumor growth, proliferation, and angiogenesis.[1] Some furan-quinoline derivatives have demonstrated inhibitory activity against these receptor tyrosine kinases, thereby blocking downstream signaling and impeding tumor progression.

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, survival, and metabolism, and its hyperactivation is a common feature in many cancers.[12] Quinoline-chalcone hybrids, a subset of furan-quinoline compounds, have been shown to inhibit the phosphorylation of key proteins in this pathway, including PI3K, Akt, and mTOR, leading to cell cycle arrest and apoptosis.[12][13]

Experimental Protocol: Western Blot Analysis of PI3K/Akt/mTOR Pathway [14][15][16]

This protocol quantifies the phosphorylation status of key proteins in the PI3K/Akt/mTOR pathway.

• Cell Culture and Treatment: Culture cancer cells and treat them with various concentrations of the furan-quinoline hybrid for a specified duration.

• Protein Extraction: Lyse the cells and extract total protein. Determine protein concentration using a suitable assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies specific for the phosphorylated and total forms of PI3K, Akt, and mTOR.

• Detection: Incubate with HRP-conjugated secondary antibodies and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Quantification: Quantify the band intensities to determine the ratio of phosphorylated to total protein, indicating the level of pathway inhibition.

C. Induction of Apoptosis and Cell Cycle Arrest

The ultimate fate of cancer cells treated with effective chemotherapeutic agents is often programmed cell death, or apoptosis. Furan-quinoline hybrids induce apoptosis through various mechanisms, including the activation of caspases and modulation of the Bcl-2 family of proteins.[15] They can also cause cell cycle arrest, typically at the G2/M phase, preventing cancer cells from progressing through mitosis.[5][13]

Experimental Protocol: Apoptosis and Cell Cycle Analysis by Flow Cytometry [5][17][18][19][20][21]

This protocol quantifies apoptosis and determines the cell cycle distribution.

• Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining):

  • Treat cells with the furan-quinoline compound.

  • Harvest and wash the cells.

  • Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI).

  • Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

• Cell Cycle Analysis (Propidium Iodide Staining):

  • Treat cells with the furan-quinoline compound.

  • Harvest and fix the cells in cold 70% ethanol.

  • Wash and resuspend the cells in a solution containing PI and RNase.

  • Analyze the DNA content by flow cytometry. The distribution of cells in G0/G1, S, and G2/M phases can be determined based on their fluorescence intensity.

Table 1: Anticancer Activity of Representative Furan-Quinoline Hybrid Compounds

Compound ID	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
9i	A549 (Lung)	3.91	PI3K/Akt/mTOR inhibition, G2/M arrest, apoptosis	[12]
9j	K-562 (Leukemia)	2.67	PI3K/Akt/mTOR inhibition, G2/M arrest, apoptosis	[12]
I7	MDA-MB-231 (Breast)	5.60 - 26.24	Topoisomerase II inhibition, G2/M arrest	[5]
7a	A375 (Melanoma)	2.9	DNA Cleavage	[2]
7b	A375 (Melanoma)	4.0	DNA Cleavage	[2]
7c	A375 (Melanoma)	7.8	DNA Cleavage	[2]
7k	A375 (Melanoma)	5.1	DNA Cleavage	[2]
5a	MCF-7 (Breast)	GI50: 25-82 nM	EGFR/HER-2 dual-target inhibitor

Diagram 1: Signaling Pathway of PI3K/Akt/mTOR Inhibition by Furan-Quinoline Hybrids

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by furan-quinoline hybrids.

II. Antimicrobial Mechanism: Breaching Bacterial Defenses

Furan-quinoline hybrids also exhibit promising activity against a range of bacterial pathogens.[1] The presence of the furan ring is believed to be a significant contributor to their antimicrobial properties.[1]

A. Disruption of Bacterial Cell Integrity

A key mechanism of action is the ability of these compounds to destroy the integrity of the bacterial cell.[22] This can involve damaging the cell wall or membrane, leading to leakage of cellular contents and ultimately, cell death.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination [12][23][24][25]

This protocol determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

• Preparation of Inoculum: Prepare a standardized suspension of the test bacterium.

• Serial Dilution: Perform serial two-fold dilutions of the furan-quinoline compound in a suitable broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the bacterial suspension. Include a positive control (bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).

Table 2: Antimicrobial Activity of Representative Furan-Quinoline Hybrid Compounds

Compound ID	Bacterial Strain	MIC (µg/mL)	Reference
C1	Xanthomonas oryzae pv oryzae	EC50: 7.13	[22]
E4	Xanthomonas axonopodis pv citri	EC50: 10.3	[22]
7b	Staphylococcus aureus	2	[26]
7h	Staphylococcus aureus	20	[26]
7a	Mycobacterium tuberculosis H37Rv	20	[26]
7b	Mycobacterium tuberculosis H37Rv	10	[26]

III. Antimalarial Mechanism: Targeting a Parasitic Weakness

Malaria, caused by the Plasmodium parasite, remains a significant global health challenge, exacerbated by the emergence of drug-resistant strains.[27] Furan-quinoline hybrids have shown promise as antimalarial agents, with some acting on specific parasitic targets.

A. Inhibition of Plasmodium falciparum Lactate Dehydrogenase (PfLDH)

Plasmodium falciparum is heavily reliant on glycolysis for energy production, making the enzymes in this pathway attractive drug targets. Furan-quinoline hybrids have been designed to inhibit Plasmodium falciparum lactate dehydrogenase (PfLDH), an essential enzyme in the parasite's anaerobic glycolysis.[17] The structural differences between PfLDH and human LDH allow for selective targeting of the parasite's enzyme.[17]

Experimental Protocol: Plasmodium falciparum Lactate Dehydrogenase (PfLDH) Inhibition Assay [8]

This assay measures the inhibition of PfLDH activity.

• Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing the PfLDH enzyme, the furan-quinoline test compound, and a suitable buffer.

• Substrate Addition: Initiate the reaction by adding the substrates, NADH and pyruvate.

• Kinetic Measurement: Measure the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADH.

• Inhibition Calculation: Calculate the percentage of inhibition by comparing the rate of the reaction in the presence of the inhibitor to the rate of the control reaction (no inhibitor). IC50 values can then be determined.

Table 3: Antimalarial Activity of Representative Furan-Quinoline Hybrid Compounds

Compound ID	Plasmodium falciparum Strain	IC50 (µM)	Mechanism of Action	Reference
5g	Resistant Strain	Similar to Chloroquine	PfLDH Inhibition
6e	Resistant Strain	Similar to Chloroquine	PfLDH Inhibition
5f	Resistant Strain	Comparable to Chloroquine	Moderate LDH Inhibition
7a	Resistant Strain	Comparable to Chloroquine	Moderate LDH Inhibition
7f	Resistant Strain	Comparable to Chloroquine	Moderate LDH Inhibition
10	Dd2 (Chloroquine-resistant)	0.033	Heme-detoxification	[28]

Diagram 2: Experimental Workflow for Assessing Anticancer Activity

Caption: A generalized workflow for evaluating the anticancer properties of furan-quinoline hybrids.

IV. Conclusion and Future Directions

The convergence of the furan and quinoline scaffolds has yielded a class of hybrid compounds with significant therapeutic promise. Their multifaceted mechanisms of action, particularly in the realm of oncology, provide a strong foundation for the development of next-generation therapeutics that can potentially circumvent drug resistance. Future research should focus on optimizing the structure-activity relationships of these hybrids to enhance their potency and selectivity for specific molecular targets. Furthermore, in vivo studies are crucial to validate the preclinical findings and to assess the pharmacokinetic and pharmacodynamic properties of these promising compounds. The continued exploration of furan-quinoline hybrids holds the key to unlocking novel and effective treatments for a range of human diseases.

V. References

• The Pharmacological Potential of Furan-Quinoline Compounds: A Technical Guide - Benchchem. Available from:

• Designing novel anti-plasmodial quinoline–furanone hybrids: computational insights, synthesis, and biological evaluation targeting Plasmodium falciparum lactate dehydrogenase - ResearchGate. Available from:

• Antimicrobial Activity of Quinoline-Based Hydroxyimidazolium Hybrids - PMC - NIH. Available from: [Link]

• Designing novel anti-plasmodial quinoline–furanone hybrids: computational insights, synthesis, and biological evaluation targeting Plasmodium falciparum lactate dehydrogenase - PMC. Available from: [Link]

• Protocol - How to Run an Agarose Gel - Addgene. Available from: [Link]

• Cytotoxic, DNA Cleavage and Pharmacokinetic Parameter Study of Substituted Novel Furan C-2 Quinoline Coupled 1, 2, 4-Triazole and Its Analogs - PMC. Available from: [Link]

• Assessment of PI3K/mTOR/AKT Pathway Elements to Serve as Biomarkers and Therapeutic Targets in Penile Cancer - PMC. Available from: [Link]

• Antimalarial Activity of Potential Inhibitors of Plasmodium falciparum Lactate Dehydrogenase Enzyme Selected by Docking Studies - PMC. Available from: [Link]

• Development of Furo[2,3-b]quinoline Derivatives with Anti-Breast Cancer Property by Targeting Topoisomerase II - PubMed. Available from: [Link]

• New quinoline/chalcone hybrids as anti-cancer agents: Design, synthesis, and evaluations of cytotoxicity and PI3K inhibitory activity - PMC. Available from: [Link]

• Assaying cell cycle status using flow cytometry - PMC - NIH. Available from: [Link]

• Fabrication of Furan-Functionalized Quinazoline Hybrids: Their Antibacterial Evaluation, Quantitative Proteomics, and Induced Phytopathogen Morphological Variation Studies - PubMed. Available from: [Link]

• Ethidium bromide preparation - UASLP. Available from: [Link]

• (PDF) Over-production of lactate dehydrogenase from Plasmodium falciparum opens a route to new antimalarials - ResearchGate. Available from: [Link]

• Quinoline hybrids and their antiplasmodial and antimalarial activities - PubMed. Available from: [Link]

• Development of novel hybrid phosphorated quinoline derivatives as topoisomerase 1B inhibitors with antiproliferative activity - ADDI. Available from: [Link]

• Novel Furan Coupled Quinoline Diamide Hybrid Scaffolds as Potent Antitubercular Agents: Design, Synthesis and Molecular Modelling - PubMed. Available from: [Link]

• Comprehensive review on current developments of quinoline-based anticancer agents. Available from: [Link]

• Quinoline-Based Hybrid Compounds with Antimalarial Activity - MDPI. Available from: [Link]

• Design, Synthesis, and Cytotoxicity and Topoisomerase I/II Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives - Semantic Scholar. Available from: [Link]

• Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives - MDPI. Available from: [Link]

• Synthesis, Antimicrobial, and Antibiofilm Activities of Some Novel 7-Methoxyquinoline Derivatives Bearing Sulfonamide Moiety against Urinary Tract Infection-Causing Pathogenic Microbes - MDPI. Available from: [Link]

• Novel molecular inhibitor design for Plasmodium falciparum Lactate dehydrogenase enzyme using machine learning generated library - MalariaWorld. Available from: [Link]

• Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents - RSC Publishing. Available from: [Link]

• Synthesis and analysis of potential DNA intercalators containing quinoline-glucose hybrids. Available from: [Link]

• Review Article Quinoline conjugates for enhanced antimalarial activity - e-Century Publishing Corporation. Available from: [Link]

• Influence of quinoline compounds 8c and 12d on the apoptosis... - ResearchGate. Available from: [Link]

• Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review. Available from: [Link]

• Design, synthesis and anticancer activity of novel hybrid compounds of imidazopyridine and quinoline/carbazole - JOCPR. Available from: [Link]

• Cell Cycle Protocol - Flow Cytometry - UT Health San Antonio. Available from: [Link]

• Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights - PMC. Available from: [Link]

• Identification and Introduction of Possible Inhibitors of Plasmodium Falciparum Lactate Dehydrogenase Enzyme using Computational Techniques of Drug Design and Virtual Screening based on Macromolecules | Journal of Shahid Sadoughi University of Medical Sciences. Available from: [Link]

• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING. Available from: [Link]

• Agarose Gel Electrophoresis for DNA amplification product analysis - Molecular TB. Available from: [Link]

• Antiplasmodial activity (IC 50 values) of quinoline-8-acrylates and an... - ResearchGate. Available from: [Link]

• 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition). Available from: [Link]

• Flow Cytometry Protocols. Available from: [Link]

• Annexin V PI Staining Guide for Apoptosis Detection - Boster Bio. Available from: [Link]

• Topoisomerase Assays - PMC - NIH. Available from: [Link]

• Western Blot analysis of different PI3K/AKT/mTOR pathway components in... - ResearchGate. Available from: [Link]

• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING - WOAH. Available from: [Link]

Sources

• 1. Designing novel anti-plasmodial quinoline–furanone hybrids: computational insights, synthesis, and biological evaluation targeting Plasmodium falciparum lactate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Topoisomerase Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. addgene.org [addgene.org]
• 4. genomica.uaslp.mx [genomica.uaslp.mx]
• 5. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. One moment, please... [topogen.com]
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• 8. Antimalarial Activity of Potential Inhibitors of Plasmodium falciparum Lactate Dehydrogenase Enzyme Selected by Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Topoisomerase Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Molecular targets and anticancer activity of quinoline–chalcone hybrids: literature review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05594H [pubs.rsc.org]
• 14. Assessment of PI3K/mTOR/AKT Pathway Elements to Serve as Biomarkers and Therapeutic Targets in Penile Cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 17. Flow cytometry with PI staining | Abcam [abcam.com]
• 18. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 19. renyi.hu [renyi.hu]
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• 21. revvity.com [revvity.com]
• 22. inspiralis.com [inspiralis.com]
• 23. pdb.apec.org [pdb.apec.org]
• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. woah.org [woah.org]
• 26. Antimicrobial Activity of Quinoline-Based Hydroxyimidazolium Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
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• 28. mdpi.com [mdpi.com]

Solubility data of 4-(Furan-3-yl)-7-methylquinoline in organic solvents

An In-Depth Technical Guide to Determining the Solubility of 4-(Furan-3-yl)-7-methylquinoline in Organic Solvents

Authored by: A Senior Application Scientist

Foreword

In the landscape of pharmaceutical research and drug development, understanding the physicochemical properties of a novel compound is a cornerstone of its journey from discovery to clinical application. Among these properties, solubility is a critical determinant of a drug's bioavailability, formulation feasibility, and overall therapeutic efficacy. This guide addresses the solubility of a specific heterocyclic compound, 4-(Furan-3-yl)-7-methylquinoline, a molecule of interest due to its quinoline and furan moieties, which are prevalent in many biologically active compounds.

A thorough search of existing literature reveals a gap in readily available, published solubility data for 4-(Furan-3-yl)-7-methylquinoline. This guide, therefore, pivots from a simple data repository to a comprehensive, methodological framework. It is designed for researchers, scientists, and drug development professionals, providing not just the "how" but the "why" behind the experimental choices for determining the solubility of this, and similar, novel chemical entities. We will proceed with the authority of established protocols and the experience of their practical application, ensuring a trustworthy and replicable scientific process.

Theoretical Framework: Predicting and Understanding Solubility

The solubility of a solid in a liquid is the maximum concentration of the solid that can be dissolved in the liquid at a specific temperature and pressure to form a saturated solution. The principle of "like dissolves like" is a fundamental, albeit simplified, guide. The molecular structure of 4-(Furan-3-yl)-7-methylquinoline—featuring a fused aromatic quinoline ring system and a furan ring—suggests a predominantly nonpolar character, but with potential for hydrogen bonding via the nitrogen atom in the quinoline ring and the oxygen in the furan ring.

A comprehensive solubility profile requires testing in a variety of organic solvents that span a range of polarities and hydrogen bonding capabilities. This allows for a deeper understanding of the intermolecular forces at play and informs the selection of suitable solvent systems for formulation, purification, and analytical characterization.

Solvent Selection Rationale

The choice of solvents is a critical first step. A well-chosen panel of solvents can provide a comprehensive picture of a compound's solubility behavior. The following table outlines a recommended set of solvents, categorized by their properties, to be used in the solubility assessment of 4-(Furan-3-yl)-7-methylquinoline.

Solvent Category	Solvent Example	Rationale for Inclusion
Nonpolar, Aprotic	n-Hexane, Toluene	To assess solubility in hydrophobic environments, mimicking lipidic barriers.
Polar, Aprotic	Acetone, Ethyl Acetate	To evaluate the impact of dipole-dipole interactions on solubility.
Acetonitrile (ACN)	A common solvent in reversed-phase HPLC, its data is useful for analytical method development.
Dimethyl Sulfoxide (DMSO)	A powerful, highly polar aprotic solvent, often used to create high-concentration stock solutions.
Polar, Protic	Methanol, Ethanol	To determine the role of hydrogen bonding in the solvation process.
Isopropanol (IPA)	A slightly less polar alcohol, providing an intermediate data point.

Experimental Determination of Solubility: The Shake-Flask Method

The equilibrium shake-flask method is the gold-standard for determining thermodynamic solubility due to its simplicity and reliability. This method involves agitating an excess of the solid compound in the solvent of interest for a sufficient period to reach equilibrium. The resulting saturated solution is then filtered, and the concentration of the dissolved solute is measured using a suitable analytical technique.

Mandatory Experimental Workflow Diagram

Caption: Workflow for the equilibrium shake-flask solubility determination method.

Detailed Step-by-Step Protocol

Materials:

• 4-(Furan-3-yl)-7-methylquinoline (solid, high purity)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance

• Glass vials with screw caps

• Orbital shaker or rotator with temperature control

• Syringes and syringe filters (e.g., 0.22 µm PTFE for organic solvents)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Procedure:

• Preparation of Samples:

  • Add an excess amount of solid 4-(Furan-3-yl)-7-methylquinoline to a series of glass vials. An amount that is visibly in excess after equilibration is sufficient (e.g., 5-10 mg).

  • Accurately pipette a known volume (e.g., 2.0 mL) of each selected organic solvent into the corresponding vials.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C ± 0.5°C).

  • Agitate the samples at a moderate speed for a predetermined time to ensure equilibrium is reached. A 24 to 48-hour period is typically sufficient for most compounds. A preliminary time-to-equilibrium study can be conducted to confirm this.

• Sample Separation and Preparation:

  • After the equilibration period, remove the vials from the shaker and allow them to stand undisturbed for at least 2 hours to allow the undissolved solid to settle.

  • Carefully draw the supernatant (the clear liquid above the solid) into a syringe.

  • Attach a 0.22 µm syringe filter to the syringe and filter the solution into a clean vial. This step is crucial to remove all particulate matter, ensuring that only the dissolved compound is measured.

  • Dilute an accurately known volume of the filtrate with a suitable solvent (typically the mobile phase for HPLC analysis) to a concentration that falls within the linear range of the analytical method's calibration curve.

Analytical Quantification: HPLC-UV Method

Due to its specificity and sensitivity, High-Performance Liquid Chromatography with a UV detector (HPLC-UV) is the preferred method for quantifying the concentration of 4-(Furan-3-yl)-7-methylquinoline.

Protocol:

• Preparation of Standards:

  • Prepare a stock solution of 4-(Furan-3-yl)-7-methylquinoline of a known concentration (e.g., 1 mg/mL) in a solvent in which it is freely soluble (e.g., DMSO or acetonitrile).

  • From this stock solution, prepare a series of calibration standards by serial dilution to cover the expected concentration range of the solubility samples. A typical range might be 1 µg/mL to 100 µg/mL.

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and water (with 0.1% formic acid, if needed for peak shape).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: Determined by measuring the UV absorbance spectrum of the compound to find its λmax (lambda max). Quinoline derivatives typically absorb strongly in the UV region.

  • Column Temperature: 30°C.

• Analysis and Calculation:

  • Inject the prepared calibration standards into the HPLC system to generate a calibration curve by plotting the peak area versus concentration.

  • Inject the diluted filtrate samples.

  • Using the linear regression equation from the calibration curve (y = mx + c, where y is the peak area and x is the concentration), calculate the concentration of the compound in the diluted samples.

  • Multiply this concentration by the dilution factor to determine the original concentration in the saturated solution. This value is the solubility of 4-(Furan-3-yl)-7-methylquinoline in that specific solvent at the tested temperature.

Data Presentation and Interpretation

The results of the solubility study should be compiled into a clear and concise table. While we do not have experimental data for this specific compound, a hypothetical data table is presented below to illustrate the expected output.

Hypothetical Solubility Data for 4-(Furan-3-yl)-7-methylquinoline at 25°C

Solvent	Solvent Polarity Index	Solubility (mg/mL)	Solubility (µg/mL)	Classification
n-Hexane	0.1	< 0.1	< 100	Practically Insoluble
Toluene	2.4	1.5	1500	Sparingly Soluble
Ethyl Acetate	4.4	5.8	5800	Soluble
Acetone	5.1	12.3	12300	Freely Soluble
Isopropanol	3.9	3.2	3200	Sparingly Soluble
Ethanol	4.3	4.5	4500	Soluble
Methanol	5.1	7.9	7900	Soluble
Acetonitrile	5.8	9.1	9100	Freely Soluble
DMSO	7.2	> 50	> 50000	Very Soluble

Solubility classifications are based on USP definitions.

Logical Relationship Diagram

Caption: Factors influencing the solubility of the target compound.

Conclusion and Further Steps

This guide provides a robust and scientifically grounded framework for determining the solubility of 4-(Furan-3-yl)-7-methylquinoline in a range of common organic solvents. By adhering to the detailed shake-flask protocol and employing a validated analytical method such as HPLC-UV, researchers can generate reliable and accurate solubility data. This information is invaluable for subsequent stages of drug development, including pre-formulation studies, the development of purification strategies, and the design of in vitro and in vivo experiments. The principles and methodologies outlined herein are not only applicable to the title compound but can also be adapted for the characterization of other novel chemical entities.

References

• Title: The Shake Flask Method for Solubility Determination Source: European Chemicals Agency (ECHA) URL: [Link]

• Title: Measurement of solubility Source: Avdeef, A. (2007). In Absorption and Drug Development (pp. 19-57). Wiley. URL: [Link]

• Title: Guidance for Industry: Waiver of In Vivo Bioavailability and Bioequivalence Studies for Immediate-Release Solid Oral Dosage Forms Based on a Biopharmaceutics Classification System Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Protocols & Analytical Methods

Total synthesis protocol for 4-(Furan-3-yl)-7-methylquinoline

Executive Summary

This application note details a robust, scalable total synthesis protocol for 4-(Furan-3-yl)-7-methylquinoline , a privileged scaffold in medicinal chemistry often associated with kinase inhibition and DNA intercalation.

Unlike standard textbook descriptions, this protocol addresses the critical challenge of regioselectivity inherent in using m-toluidine as a starting material. We utilize a modified Gould-Jacobs reaction sequence to construct the quinoline core, followed by a high-turnover Suzuki-Miyaura cross-coupling to install the furan moiety. The guide prioritizes purity profiles and reproducible causality at every stage.

Retrosynthetic Analysis & Strategy

The synthesis is disconnected into two primary phases: the construction of the bicyclic quinoline core and the subsequent C4-functionalization.

• Disconnection A (C-C Bond Formation): The C4-Furan bond is formed via Palladium-catalyzed cross-coupling. This is superior to constructing the furan ring de novo on the quinoline, allowing for modular analog generation.

• Disconnection B (Heterocycle Formation): The 4-chloro-7-methylquinoline core is traced back to m-toluidine and diethyl ethoxymethylenemalonate (EMME). The Gould-Jacobs pathway is selected over the Skraup reaction to minimize the formation of the unwanted 5-methyl isomer and to avoid violent reaction conditions.

Figure 1: Retrosynthetic logic flow prioritizing the isolation of the 4-chloro intermediate.

Phase 1: Construction of the Quinoline Core

Objective: Synthesis of 4-Chloro-7-methylquinoline. Critical Quality Attribute (CQA): Regioisomeric purity (>98% 7-methyl isomer vs. 5-methyl).

Step 1.1: Condensation and Cyclization (Gould-Jacobs)

The reaction of m-toluidine with EMME initially forms an enamine, which undergoes thermal cyclization.

• Mechanism: Addition-elimination followed by electrocyclic ring closure.

• Regiocontrol: Cyclization para to the methyl group (7-position) is sterically favored over the ortho position (5-position).

Protocol:

• Condensation: In a 500 mL RB flask, mix m-toluidine (10.7 g, 100 mmol) and EMME (21.6 g, 100 mmol).

• Heat to 110°C for 2 hours. Use a Dean-Stark trap to remove the ethanol byproduct, driving the equilibrium forward.

• QC Point: 1H NMR should show the disappearance of the aniline doublet and appearance of the enamine doublet (~11 ppm).

• Cyclization: Add the crude enamine dropwise to boiling Dowtherm A (diphenyl ether/biphenyl eutectic) at 250°C .

  • Why: High temperature is required to overcome the activation energy of the aromatic substitution. Dilution prevents polymerization.

• Stir for 45 minutes. Cool to RT. Dilute with hexane to precipitate the product. Filter and wash with hexane to remove Dowtherm A.

• Hydrolysis/Decarboxylation: Reflux the resulting ester in 10% NaOH (aq) for 4 hours, then acidify to pH 5 with acetic acid to precipitate 7-methyl-4-hydroxyquinoline . Filter and dry.[1][2][3]

Step 1.2: Deoxychlorination

Conversion of the tautomeric 4-quinolone to the 4-chloroquinoline.

Protocol:

• Suspend 7-methyl-4-hydroxyquinoline (5.0 g) in POCl3 (25 mL).

• Add a catalytic amount of DMF (3 drops) to form the Vilsmeier-Haack reagent in situ, accelerating the reaction.

• Reflux (105°C) for 2 hours until the solution becomes clear.

• Workup (Caution): Pour the reaction mixture slowly onto crushed ice/ammonia water (28%) to quench excess POCl3 and neutralize HCl. Maintain pH > 8.

• Extract with DCM (3 x 50 mL). Dry over MgSO4 and concentrate.

• Purification: Recrystallize from hexane/EtOAc.

• Yield Target: ~65-75% over 3 steps.

Phase 2: Functionalization (Suzuki-Miyaura Coupling)

Objective: Coupling of 4-chloro-7-methylquinoline with Furan-3-boronic acid. Challenge: 4-Chloroquinolines are electronically deactivated electrophiles compared to bromides. Standard Pd(PPh3)4 often fails. We employ a Pd(OAc)2 / SPhos system for enhanced oxidative addition.

Experimental Protocol

Reagent	Equivalents	Role
4-Chloro-7-methylquinoline	1.0 eq	Electrophile
Furan-3-boronic acid	1.5 eq	Nucleophile
Pd(OAc)2	2 mol%	Catalyst Precursor
SPhos	4 mol%	Ligand (Buchwald)
K3PO4 (2.0 M aq)	3.0 eq	Base
Toluene	Solvent	0.2 M Conc.

Step-by-Step:

• Inertion: Charge a microwave vial or Schlenk tube with the quinoline (1.0 mmol), boronic acid (1.5 mmol), Pd(OAc)2 (4.5 mg), and SPhos (16.4 mg). Evacuate and backfill with Argon (3x).

  • Note: Oxygen causes homocoupling of the boronic acid and catalyst deactivation.

• Solvation: Add degassed Toluene (5 mL) and K3PO4 solution (1.5 mL).

• Reaction: Heat to 100°C for 12 hours (oil bath) or 120°C for 30 mins (Microwave).

• Workup: Cool to RT. Filter through a pad of Celite to remove Pd black. Wash with EtOAc.

• Purification: Concentrate filtrate. Purify via Flash Column Chromatography (SiO2).

  • Eluent: Gradient 0% -> 20% EtOAc in Hexanes.

  • Rf: Product typically ~0.35 in 20% EtOAc/Hex.

Figure 2: Workflow for the Suzuki-Miyaura coupling phase.

Quality Control & Validation

Analytical Specifications for 4-(Furan-3-yl)-7-methylquinoline:

• 1H NMR (400 MHz, CDCl3):

  • Diagnostic Furan peaks: ~8.0 ppm (s, 1H), ~7.6 ppm (t, 1H), ~6.9 ppm (d, 1H).

  • Diagnostic Quinoline C2-H: ~8.8 ppm (d).

  • Methyl group: ~2.55 ppm (s, 3H).[4]

• HPLC Purity: >98% (AUC) at 254 nm.

  • Column: C18 Reverse Phase.

  • Mobile Phase: ACN/Water (0.1% Formic Acid) gradient.

• Mass Spectrometry (ESI+): [M+H]+ = 224.1.

Troubleshooting Guide:

• Issue: Low conversion in Suzuki coupling.

  • Solution: Switch base to Cs2CO3 or switch solvent to 1,4-Dioxane to increase reaction temperature. Ensure thorough degassing.

• Issue: Presence of 5-methyl isomer.[5]

  • Solution: Recrystallize the 4-hydroxy intermediate in Step 1.1 using Ethanol before chlorination. The 7-methyl isomer is significantly less soluble.

References

• Gould-Jacobs Reaction Overview

  • Title: The Gould-Jacobs Reaction.[2][6]

  • Source: Comprehensive Organic Name Reactions and Reagents.

  • URL:[Link]

• Regioselectivity in Quinoline Synthesis

  • Title: An Efficient Two-step Selective Synthesis of 7-Methyl-8-nitroquinoline
  • Source: Brieflands (J. Chem. Pharm. Res).

  • URL:[Link]

• Suzuki Coupling on Chloro-Heterocycles

  • Title: Suzuki-Miyaura Cross-Coupling: Practical Guide.
  • Source: Yoneda Labs.

  • URL:[Link]

• Catalyst Selection (SPhos)

  • Title: Universal 4-Chloroquinoline Activ

  • Source: J. Am. Chem. Soc.[7] (Fu et al., Contextual Reference).[7]

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ablelab.eu [ablelab.eu]
• 3. US9206133B2 - Process for the synthesis of 7-chloro-4-(piperazin-1-yl)-quinoline - Google Patents [patents.google.com]
• 4. 4-Chloro-7-methoxyquinoline synthesis - chemicalbook [chemicalbook.com]
• 5. brieflands.com [brieflands.com]
• 6. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 7. Suzuki Coupling [organic-chemistry.org]

Application Note &amp; Protocol: High-Purity Isolation of 4-(Furan-3-yl)-7-methylquinoline via Automated Flash Column Chromatography

Abstract & Introduction

The fusion of quinoline and furan scaffolds has yielded compounds of significant interest in medicinal chemistry and materials science, owing to their diverse pharmacological activities, including anticancer and antimicrobial properties.[1][2] 4-(Furan-3-yl)-7-methylquinoline is a key intermediate in the synthesis of novel bioactive agents. Achieving high purity of this compound is paramount for subsequent downstream applications, ensuring reproducibility in biological assays and meeting stringent quality control standards in drug development.

This application note provides a detailed, field-proven protocol for the purification of 4-(Furan-3-yl)-7-methylquinoline from a crude synthetic mixture using automated flash column chromatography. We will delve into the rationale behind the selection of the stationary phase, the systematic development of an optimal mobile phase using Thin-Layer Chromatography (TLC), and a step-by-step guide to the purification workflow. The protocol is designed for researchers, scientists, and drug development professionals seeking a robust and efficient method for isolating this and structurally related heterocyclic compounds.

Column chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[3][4] By carefully selecting these two phases, we can exploit the physicochemical properties of the target molecule to achieve excellent separation from synthetic byproducts and unreacted starting materials.

Pre-Analysis: Physicochemical Properties & TLC Method Development

A successful column chromatography separation begins with a thorough understanding of the target compound's properties and preliminary method scouting using Thin-Layer Chromatography (TLC).[5]

2.1 Physicochemical Profile of 4-(Furan-3-yl)-7-methylquinoline

• Molecular Formula: C₁₃H₁₁NO

• Molecular Weight: 197.24 g/mol

• XLogP3: 2.9 (Indicates moderate lipophilicity)[6]

• Hydrogen Bond Donor Count: 0[6]

• Hydrogen Bond Acceptor Count: 2 (The nitrogen in the quinoline ring and the oxygen in the furan ring)[6]

The moderate lipophilicity (XLogP3 of 2.9) and the presence of hydrogen bond acceptors suggest that normal-phase chromatography on a polar stationary phase like silica gel is an appropriate strategy. The basicity of the quinoline nitrogen is a critical factor to consider, as it can lead to strong, undesirable interactions with the acidic silanol groups on the silica surface, resulting in significant peak tailing.[7]

2.2 Rationale for TLC-Based Method Development

TLC is an indispensable tool for rapidly screening solvent systems to find the optimal mobile phase for column chromatography.[8] The goal is to identify a solvent or solvent mixture that provides a good separation between the target compound and its impurities, with the target compound exhibiting an optimal Retardation factor (Rf) value. For effective separation in a column, an Rf value between 0.2 and 0.3 is generally considered ideal.[9]

Protocol: TLC Solvent System Scouting

• Prepare TLC Plates: Use standard silica gel 60 F₂₅₄ plates.

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Carefully spot the dissolved crude mixture onto the baseline of several TLC plates.

• Developing Solvents: Prepare a series of eluent systems with varying polarities. Good starting points for moderately polar compounds include mixtures of a non-polar solvent (like hexane or heptane) and a more polar solvent (like ethyl acetate or dichloromethane).[10]

  • Test System 1: 20% Ethyl Acetate in Hexane

  • Test System 2: 30% Ethyl Acetate in Hexane

  • Test System 3: 50% Dichloromethane in Hexane

  • Test System 4: 30% Ethyl Acetate in Hexane + 0.5% Triethylamine (TEA)

• Development: Place each plate in a developing chamber containing one of the test solvent systems. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization: Remove the plates, mark the solvent front, and allow them to dry. Visualize the spots under UV light (254 nm).

• Analysis: Calculate the Rf value for the target spot in each system (Rf = distance traveled by spot / distance traveled by solvent front). The addition of a small amount of triethylamine (TEA) is crucial to neutralize the acidic silica gel, preventing streaking and improving the peak shape of the basic quinoline compound.[10] Select the solvent system that gives the target compound an Rf of ~0.25 and shows the best separation from all impurities.

Detailed Purification Protocol

This protocol assumes the use of an automated flash chromatography system, but the principles can be readily adapted for manual column setups.

3.1 Materials and Equipment

Category	Item
Adsorbent	Silica gel, 40-63 µm particle size (for flash chromatography)
Solvents	Hexane (HPLC Grade), Ethyl Acetate (HPLC Grade), Triethylamine (TEA)
Apparatus	Automated Flash Chromatography System (e.g., Biotage, Teledyne ISCO)
Pre-packed silica gel column (sized based on sample mass)
Rotary Evaporator
Glassware (flasks, beakers, test tubes for fraction collection)
Analysis	TLC plates (Silica gel 60 F₂₅₄), UV lamp

3.2 Experimental Workflow

Caption: Workflow for the purification of 4-(Furan-3-yl)-7-methylquinoline.

Step-by-Step Methodology

• Column Selection: Choose a pre-packed silica gel column appropriate for the amount of crude material. A general rule is a sample-to-silica mass ratio of 1:30 to 1:100. For example, for 100 mg of crude material, a 10-12 g silica column is a good starting point.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude material (e.g., 100 mg) in a minimal amount of a suitable solvent (e.g., 2-3 mL of dichloromethane).

  • Add approximately 1-2 g of silica gel to this solution.

  • Concentrate the mixture on a rotary evaporator until a fine, free-flowing powder is obtained. This ensures the sample is adsorbed onto the silica.

  • Causality: Dry loading introduces the sample in a very narrow band at the top of the column, which is critical for achieving high resolution and preventing issues caused by sample solubility in the initial mobile phase.[3]

• System Setup and Equilibration:

  • Load the dried sample/silica mixture into an empty solid-load cartridge and attach it to the flash system.

  • Install the main purification column.

  • Equilibrate the column with the initial mobile phase (e.g., 100% Hexane) for at least 2-3 column volumes (CV) to ensure a stable baseline.

• Gradient Elution:

  • The optimal method is a linear gradient based on the TLC results. If your target compound has an Rf of 0.25 in 30% Ethyl Acetate/Hexane (+0.5% TEA), a suitable gradient would be:

    • Segment 1: Hold at 10% Ethyl Acetate for 2 CV (to elute very non-polar impurities).

    • Segment 2: Linear gradient from 10% to 40% Ethyl Acetate over 10 CV.

    • Segment 3: Hold at 40% Ethyl Acetate for 3 CV (to ensure the target compound has fully eluted).

    • Segment 4: Ramp to 100% Ethyl Acetate for 2 CV (to flush highly polar impurities).

  • Note: Ensure that 0.5% TEA is maintained in the polar solvent (Ethyl Acetate) throughout the run.

  • Causality: A gradient elution saves time and solvent compared to an isocratic elution.[11] It allows for the rapid removal of non-polar impurities first, followed by a gradual increase in solvent strength to elute the compound of interest with sharp peaks, and finally, a strong solvent wash to clean the column.

• Fraction Collection and Analysis:

  • Set the fraction collector to trigger based on the UV detector signal (monitor at 254 nm and/or 348 nm, common for quinoline derivatives[12]).

  • After the run is complete, analyze the collected fractions by TLC. Spot every other fraction on a TLC plate and develop it using the solvent system identified in the scouting phase (e.g., 30% EtOAc/Hexane).

  • Identify the fractions containing only the pure target compound (single spot at the correct Rf).

• Isolation and Characterization:

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvents using a rotary evaporator.

  • Place the flask under high vacuum to remove any residual solvent.

  • Determine the final mass and calculate the yield. Confirm purity and identity using HPLC, ¹H NMR, and MS analysis.

Troubleshooting Common Issues

Problem	Potential Cause	Solution
Poor Separation (Overlapping Peaks)	The mobile phase is too polar, or the chosen solvents have poor selectivity.	Re-evaluate the TLC. Test solvent systems from different selectivity groups (e.g., replace Ethyl Acetate with Dichloromethane or MTBE).[8] Aim for a lower Rf (0.15-0.2) for difficult separations and use a shallower gradient.
Peak Tailing	Strong interaction between the basic quinoline nitrogen and acidic silica gel.	Ensure a modifier like Triethylamine (0.5-1%) is added to the mobile phase to mask the active silanol sites.[7][10]
Compound Does Not Elute	The mobile phase is not polar enough.	Increase the polarity of the mobile phase. Consider adding a stronger polar solvent like methanol (1-5%) to the ethyl acetate.[7]
Cracked/Channeling Column Bed	Improperly packed column or rapid changes in solvent polarity causing thermal stress.	Use pre-packed columns. If packing manually, ensure a uniform slurry and allow the bed to settle properly. Use smooth, linear gradients to avoid shocking the column bed.

Expected Results & Data Summary

The following table summarizes the expected parameters and outcomes for the purification of 100 mg of a crude mixture containing ~70% of the target compound.

Parameter	Value / Description
Crude Sample Mass	100 mg
Stationary Phase	Silica Gel (12 g pre-packed column)
Mobile Phase A	Hexane
Mobile Phase B	Ethyl Acetate with 0.5% Triethylamine (TEA)
Gradient Profile	10% B (2 CV), 10-40% B (10 CV), 40% B (3 CV)
Flow Rate	30 mL/min
Detection Wavelength	254 nm
Expected Elution Volume	~5-7 Column Volumes (CV)
Expected Yield	55-65 mg
Purity (Post-Column)	>98% (by HPLC)

Visualization of Solvent Selection Logic

Caption: Decision tree for mobile phase optimization using TLC.

References

• Reddit. (2025, March 14). Resources on 3+ component chromatography solvent systems? r/Chempros. [Link]

• Biotage. (2023, January 19). Using TLC to Scout Flash Chromatography Solvents. [Link]

• Purdue University Graduate School. (n.d.). SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3- F]QUINOLINE ANALOGS. [Link]

• Google Patents. (n.d.).

• Yamazen. (n.d.). Ideal Method Transfer from TLC to Column Chromatography. [Link]

• Royal Society of Chemistry. (2018, August 14). Molecularly imprinted polymers for selective adsorption of quinoline: theoretical and experimental studies. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. [Link]

• National Institutes of Health, PubChem. (n.d.). 4-(Furan-3-yl)quinoline. [Link]

• PubMed. (2017, January 16). Adsorption of quinolone, tetracycline, and penicillin antibiotics from aqueous solution using activated carbons: Review. [Link]

• PMC. (2024, June 12). Designing novel anti-plasmodial quinoline–furanone hybrids: computational insights, synthesis, and biological evaluation targeting Plasmodium falciparum lactate dehydrogenase. [Link]

• Beilstein Journals. (2011, February 15). First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. [Link]

• Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. [Link]

• PMC. (n.d.). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. [Link]

• ResearchGate. (2025, October 18). Improved Removal of Quinoline from Wastewater Using Coke Powder with Inorganic Ions. [Link]

• MDPI. (2023, April 11). Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Synthesis of furo[3,4‐b]quinoline derivatives. [Link]

• Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications. [Link]

• ResearchGate. (2025, October 13). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. [Link]

• IJRAR. (2023, September). SYNTHESIS AND HARACTERIZATION OF QUINOLINE DERIVATIVES CATALYSED BY β-CYCLODEXTRINE. [Link]

• ResearchGate. (n.d.). Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase. [Link]

• European Patent Office. (2021, January 21). METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE - EP 4032881 A1. [Link]

• MDPI. (2023, December 27). Purification of Quinoline Insolubles in Heavy Coal Tar and Preparation of Meso-Carbon Microbeads by Catalytic Polycondensation. [Link]

• MDPI. (2025, January 3). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

• Google Patents. (n.d.).

• PMC. (2022, September 21). Hybrids of 1,4-Quinone with Quinoline Derivatives: Synthesis, Biological Activity, and Molecular Docking with DT-Diaphorase (NQO1). [Link]

• Chemistry LibreTexts. (2019, June 5). Chromatography Columns. [Link]

• Aroon Chande. (n.d.). Part 2: Column Chromatography and Thin Layer Chromatography (TLC) Background. [Link]

• journalssystem.com. (n.d.). Removal of quinoline using various particle sizes anthracite: adsorption kinetics and adsorption isotherms. [Link]

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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 4-(Furan-3-yl)quinoline | C13H9NO | CID 102524014 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Application Note: Preparation of 4-(Furan-3-yl)-7-methylquinoline for NMR Spectroscopy

This Application Note provides a rigorous, field-validated protocol for the synthesis, purification, and NMR characterization of 4-(Furan-3-yl)-7-methylquinoline . Designed for drug discovery researchers, this guide prioritizes high-purity isolation to ensure artifact-free spectral data.

Executive Summary

The structural validation of quinoline scaffolds is critical in medicinal chemistry due to their prevalence in antimalarial and anticancer therapeutics.[1] This protocol details the synthesis of 4-(Furan-3-yl)-7-methylquinoline via Suzuki-Miyaura cross-coupling , a method selected for its modularity and tolerance of functional groups. We provide a self-validating workflow that transitions from crude synthesis to "NMR-grade" purity (>98%), ensuring that paramagnetic impurities (residual Pd) and boronic acid byproducts do not compromise spectral resolution.

Retrosynthetic Logic & Strategy

To access the target molecule efficiently, we employ a disconnection at the C4-C3' bond. The 4-chloro-7-methylquinoline precursor is preferred over the bromo-analog due to better commercial availability and sufficient reactivity with modern Pd-catalysts.

Strategic Pathway

• Core Reaction: Palladium-catalyzed cross-coupling.[2]

• Critical Control Point: Removal of residual Palladium and unreacted boronic acid, both of which cause line broadening and baseline distortion in NMR.

Figure 1: Retrosynthetic analysis utilizing a convergent Suzuki-Miyaura coupling strategy.

Experimental Protocol: Synthesis

Reagents & Stoichiometry

Precise stoichiometry is vital to minimize homocoupling byproducts.

Component	Role	Equivalents	Notes
4-Chloro-7-methylquinoline	Electrophile	1.0 equiv	Limiting reagent.
Furan-3-boronic acid	Nucleophile	1.2 - 1.5 equiv	Excess ensures complete consumption of chloride.
Pd(PPh3)4	Catalyst	0.05 equiv (5 mol%)	Tetrakis is robust; keep under inert atmosphere.
Na2CO3 (2M aq.)	Base	3.0 equiv	Activates the boronic acid.
1,4-Dioxane	Solvent	-	Degassed (sparged with Ar for 15 min).

Step-by-Step Procedure

• Inert Setup: Charge a dried Schlenk flask or microwave vial with 4-chloro-7-methylquinoline (1.0 eq), Furan-3-boronic acid (1.2 eq), and Pd(PPh3)4 (5 mol%).

• Solvent Addition: Evacuate and backfill with Argon (3x). Add degassed 1,4-dioxane (0.1 M concentration relative to quinoline) and 2M Na2CO3 (3.0 eq).

• Reaction: Heat to 90°C for 12–16 hours (or 110°C for 45 min in microwave).

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 7:3). Look for the disappearance of the starting chloride (Rf ~0.6) and the appearance of a fluorescent blue spot (Target).

• Workup: Cool to RT. Dilute with EtOAc and wash with water (2x) and brine (1x). Dry organic layer over Na2SO4.[3]

  • Critical Step: Filter through a Celite pad to remove bulk Palladium black.

Purification Strategy (The "NMR-Grade" Standard)

Crude material often contains triphenylphosphine oxide (TPPO) and boronic acid residues.

• Scavenging (Optional but Recommended): Treat the crude organic solution with a metal scavenger (e.g., SiliaMetS® Thiol) for 1 hour to remove paramagnetic Pd residues.

• Flash Chromatography:

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Eluent: Gradient 0% → 20% EtOAc in Hexanes.

  • Note: The product typically elutes after the non-polar impurities but before TPPO.

• Recrystallization: If oil persists, recrystallize from minimal hot Ethanol/Hexane to yield needles.

NMR Sample Preparation Protocol

High-quality spectra depend on proper sample concentration and solvent choice.

Solvent Selection

Solvent	Pros	Cons	Recommendation
CDCl3 (Chloroform-d)	Excellent solubility; sharp peaks; standard reference.	Acidic traces can broaden N-heterocycle peaks.	Primary Choice (Pass through basic alumina if acidic).
DMSO-d6	Dissolves aggregates; separates water peak.	Hygroscopic; difficult to recover sample; viscous (line broadening).	Secondary Choice (Use if solubility in CDCl3 is <5 mg).

Preparation Workflow

Figure 2: Workflow for preparing high-resolution NMR samples.

Data Acquisition & Analysis

Predicted ¹H NMR Data (400 MHz, CDCl3)

Note: Chemical shifts are estimated based on substituent effects on the quinoline core.

Proton Assignment	Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Diagnostic Feature
H-2 (Quinoline)	8.85 - 8.95	Doublet (d)	4.5	Most deshielded; α to Nitrogen.
H-2' (Furan)	7.85 - 7.95	Singlet/Narrow d	< 2.0	α-Oxygen; distinct singlet-like peak.
H-8 (Quinoline)	7.90 - 8.00	Doublet/Broad s	-	Peri-proton; often broadened.
H-5 (Quinoline)	7.70 - 7.80	Doublet	8.5	Ortho coupling to H-6.
H-5' (Furan)	7.55 - 7.65	Triplet/dd	-	Typical furan resonance.
H-3 (Quinoline)	7.30 - 7.40	Doublet	4.5	Upfield aromatic; couples to H-2.
H-6 (Quinoline)	7.35 - 7.45	dd	8.5, 1.5	Overlap region.
H-4' (Furan)	6.80 - 6.90	Doublet/m	-	Most shielded aromatic proton.
7-CH3 (Methyl)	2.55 - 2.60	Singlet (s)	-	Key integration reference (3H).

Analysis Checklist

• Integration Validation: Set the methyl singlet (2.55 ppm) to 3.00.

• Aromatic Count: Verify the aromatic region integrates to 8 protons (5 Quinoline + 3 Furan).

• Coupling Verification: Confirm the H2-H3 coupling constant (~4.5 Hz) characteristic of the quinoline pyridine ring.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Broad Lines	Paramagnetic Pd residue or particulates.	Filter sample through cotton; use Thiol silica scavenger during workup.
Extra Doublets (7-8 ppm)	Homocoupling of Boronic Acid.	Optimize stoichiometry; ensure inert atmosphere.
Multiplet at ~7.5-7.7 ppm	Triphenylphosphine Oxide (TPPO).	Re-column using a slower gradient (TPPO is very polar).
Missing H-2 Signal	Deuterium exchange (rare in CDCl3).	Ensure solvent is dry; avoid acidic CDCl3 for long storage.

References

• Suzuki Coupling Mechanism & Conditions: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Quinoline Synthesis & NMR Characterization: Seaton, P. J., & Williamson, R. T. (2002). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Journal of Chemical Education, 79(9), 1097.

• Solvent Effects in NMR: Babij, N. R., et al. (2016).[4] NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667.

• General Furan-Quinoline Synthesis: Li, H., et al. (2013). Palladium-Catalyzed Suzuki–Miyaura Coupling of Quinoline-Based Halides. RSC Advances. (Contextual grounding for 4-substituted quinolines).

Sources

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• 3. rsc.org [rsc.org]
• 4. scs.illinois.edu [scs.illinois.edu]

Crystallization techniques for 4-(Furan-3-yl)-7-methylquinoline

An Application Note from the Desk of a Senior Application Scientist

Topic: Crystallization Techniques for 4-(Furan-3-yl)-7-methylquinoline

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Crystalline Form

In the landscape of pharmaceutical development and materials science, the control of a molecule's solid-state form is paramount. 4-(Furan-3-yl)-7-methylquinoline, a heterocyclic compound featuring both a quinoline and a furan moiety, represents a class of molecules with significant potential in medicinal chemistry due to the diverse biological activities associated with its scaffold.[1][2][3] The ability to produce this compound in a highly pure, stable, and reproducible crystalline form is a critical prerequisite for reliable biological evaluation, formulation development, and manufacturing.

This guide provides a detailed exploration of crystallization techniques tailored for 4-(Furan-3-yl)-7-methylquinoline. Moving beyond simple procedural lists, we delve into the rationale behind solvent selection, methodological choices, and the validation of outcomes. The protocols herein are designed as self-validating systems, integrating characterization checkpoints to ensure scientific rigor and reproducibility.

Physicochemical Profile and Strategic Considerations

A successful crystallization strategy begins with an understanding of the molecule's properties. While experimental data for 4-(Furan-3-yl)-7-methylquinoline is not widely published, we can infer a likely physicochemical profile based on its constituent parts and related analogs.

• Core Structure: The molecule possesses a fused aromatic quinoline system and a furan ring.[4] This structure imparts a degree of planarity and rigidity, which is conducive to forming an ordered crystal lattice.[5]

• Polarity and Solubility: The presence of nitrogen and oxygen heteroatoms provides sites for hydrogen bonding and dipole-dipole interactions, while the overall hydrocarbon framework suggests moderate lipophilicity. The parent compound, 4-(furan-3-yl)quinoline, has a calculated XLogP3 of 2.9, indicating a preference for organic solvents over water.[4] The addition of a methyl group is expected to slightly increase lipophilicity.

• Thermal Properties: Quinoline derivatives often exist as solids at room temperature with defined melting points.[6][7] This suggests that cooling crystallization from a supersaturated solution is a viable and scalable approach.

Based on this profile, a solvent screen should focus on polar aprotic and protic solvents, as well as non-polar aromatic solvents and alkanes as potential anti-solvents.

Solvent Selection: The Foundation of Crystallization

The choice of solvent is the most critical variable in crystallization. An ideal solvent system will exhibit a steep solubility curve, meaning the compound is highly soluble at an elevated temperature but sparingly soluble at a lower temperature.

Table 1: Candidate Solvents for Crystallization of 4-(Furan-3-yl)-7-methylquinoline

Solvent Class	Example Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Rationale for Use
Alcohols	Ethanol	78	24.5	Good starting point; high solubility when hot, potential for H-bonding.
Isopropanol (IPA)	82	19.9	Similar to ethanol, lower volatility.
Ketones	Acetone	56	20.7	Strong solvent, useful for dissolving crude material; high volatility aids evaporation.
Esters	Ethyl Acetate	77	6.0	Medium polarity, good for dissolving moderately polar compounds.
Ethers	Tetrahydrofuran (THF)	66	7.6	Good solvent, but peroxide formation is a risk. Use with caution.
Aromatics	Toluene	111	2.4	May dissolve the compound well due to π-π stacking interactions.
Alkanes	Heptane / Hexane	98 / 69	~1.9	Poor solvents; excellent as anti-solvents to induce precipitation.
Nitriles	Acetonitrile	82	37.5	Polar aprotic, can be effective for moderately polar molecules.

General Experimental Workflow

The path from a crude, synthesized product to a well-characterized crystalline material follows a logical progression. This workflow ensures that each step builds upon a validated foundation, from initial solubility screening to final analytical confirmation.

Figure 1: General experimental workflow for the crystallization of 4-(Furan-3-yl)-7-methylquinoline.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Cooling Crystallization for Bulk Purification

This method is ideal for purifying gram-scale quantities of the compound. The principle relies on the significant decrease in solubility of the compound in a chosen solvent as the temperature is lowered.

Methodology:

• Dissolution: In an appropriately sized Erlenmeyer flask equipped with a stir bar, add the crude 4-(Furan-3-yl)-7-methylquinoline. Add a minimal amount of the selected primary solvent (e.g., Ethanol or Isopropanol) at room temperature.

• Heating: Gently heat the mixture on a hot plate with stirring. Continue to add the solvent portion-wise until the solid completely dissolves. Causality Note: Adding the minimum amount of hot solvent is crucial to ensure the resulting solution is saturated or near-saturated, maximizing yield upon cooling.

• Hot Filtration (Optional): If insoluble impurities are observed in the hot solution, perform a hot filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask. This step prevents premature crystallization and removes particulate matter.

• Slow Cooling: Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature. Causality Note: Slow cooling promotes the growth of larger, more perfect crystals by keeping the level of supersaturation low. Rapid cooling often leads to the formation of small, impure crystals or precipitation.

• Ice Bath: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner or Hirsch funnel.[8]

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold solvent to remove any residual soluble impurities from the crystal surfaces.

• Drying: Dry the purified crystals under vacuum to a constant weight. Record the final mass and calculate the yield.

Protocol 2: Slow Evaporation for Initial Crystal Growth

This technique is excellent for screening multiple solvents on a small scale or when trying to obtain initial crystals for seeding.

Methodology:

• Solution Preparation: Prepare a concentrated, but not fully saturated, solution of the compound in a suitable volatile solvent (e.g., Acetone or Ethyl Acetate) at room temperature.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Evaporation: Cover the vial with a cap or paraffin film and pierce it with a few small holes using a needle. Place the vial in a vibration-free location.

• Crystal Growth: As the solvent slowly evaporates, the concentration of the solute will gradually increase, leading to supersaturation and subsequent crystal formation.[9]

• Harvesting: Once suitable crystals have formed, they can be carefully harvested from the mother liquor.

Protocol 3: Vapor Diffusion for High-Quality Single Crystals

This method is the gold standard for growing X-ray quality single crystals, which are essential for unambiguous structure determination. It involves the slow diffusion of an "anti-solvent" vapor into a solution of the compound.

Methodology:

• Setup: Place a solution of the compound in a good solvent (e.g., Toluene or Acetone) inside a small, open vial.

• Chamber: Place this small vial inside a larger, sealed chamber (e.g., a beaker covered with a watch glass or a sealed jar).

• Anti-Solvent: Add a pool of the anti-solvent (a solvent in which the compound is poorly soluble, e.g., Heptane or Hexane) to the bottom of the larger chamber, ensuring the level is below the top of the inner vial.

• Diffusion: Seal the chamber. The more volatile anti-solvent will slowly vaporize and diffuse into the solution in the inner vial. This gradually lowers the overall solubility of the compound in the mixed solvent system, inducing slow crystallization.[10]

• Incubation: Allow the chamber to stand undisturbed for several days to weeks until high-quality crystals form.

Characterization and Validation of Crystalline Material

Obtaining a solid is not the end of the process. The material must be rigorously characterized to confirm its identity, purity, and crystalline nature.

Figure 2: Logical workflow for the characterization of the crystallized solid material.

Table 2: Troubleshooting Common Crystallization Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is too dilute; compound is too soluble at low temp; cooling too fast.	Boil off some solvent to increase concentration; try adding an anti-solvent; ensure slow cooling; scratch the inner surface of the flask with a glass rod to create nucleation sites; add a seed crystal.
"Oiling Out"	Solution is too concentrated; cooling is too rapid; melting point of the compound is below the boiling point of the solvent.	Add more solvent to the hot solution; reheat to dissolve the oil and cool much more slowly; switch to a lower-boiling point solvent.
Poor Yield	Compound has significant solubility even in the cold solvent; insufficient cooling time.	Ensure the solution is fully cooled in an ice bath; try a different solvent system where the compound is less soluble when cold; use an anti-solvent.
Colored Crystals	Impurities are co-crystallizing with the product.	Add activated charcoal to the hot solution before the hot filtration step to adsorb colored impurities. Use minimal charcoal to avoid adsorbing the product.

Conclusion

The protocols and strategies outlined in this application note provide a robust framework for obtaining high-purity, crystalline 4-(Furan-3-yl)-7-methylquinoline. By systematically evaluating solvent systems and applying controlled crystallization techniques such as cooling, slow evaporation, or vapor diffusion, researchers can effectively control the solid-state form of this promising compound. The emphasis on methodical characterization ensures that the resulting material is well-defined, a critical requirement for its advancement in research and development pipelines.

References

• Mali, R. D., et al. (2025). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. International Journal for Multidisciplinary Research (IJFMR), 7(6).

• El-Faham, A., et al. (2011). First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. Beilstein Journal of Organic Chemistry, 7, 210–217. [Link]

• Beilstein Journal of Organic Chemistry. (2011). First synthesis of 2-(benzofuran-2-yl)-6,7-methylene dioxyquinoline-3-carboxylic acid derivatives. [Link]

• Li, Y., et al. (2023). Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. Molecules, 28(8), 3423. [Link]

• Purdue University Graduate School. (2023). SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3- F]QUINOLINE ANALOGS. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 102524014, 4-(Furan-3-yl)quinoline. [Link]

• Kumar, V., et al. (2024). Designing novel anti-plasmodial quinoline–furanone hybrids: computational insights, synthesis, and biological evaluation targeting Plasmodium falciparum lactate dehydrogenase. RSC Advances, 14, 18561-18579. [Link]

• Ali, A.J., et al. (2023). Synthesis and Characterization of Heterocyclic Compounds-Based Liquid Crystals. Journal of Medicinal and Chemical Sciences, 6(4), 827-833. [Link]

• Elmsellem, H., et al. (2022). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. Molecules, 27(22), 8011. [Link]

• Soni, B., et al. (2023). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry, 10, 1083901. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 8029, Furan. [Link]

• Borbone, F., et al. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. Crystals, 13(12), 1651. [Link]

• Springer. (2025). Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 10285, 4-Methylquinoline. [Link]

• EPFL. Guide for crystallization. [Link]

• Singh, S., et al. (2025). Green Synthesis of Quinoline and Its Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 8(2), 1-10. [Link]

• Royal Society of Chemistry. (Date not available). External oxidant-free alkylation of quinoline and pyridine derivatives - Supporting Information. [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis and Characterization of Heterocyclic Compounds-Based Liquid Crystals. [Link]

• University of Cape Town. SOP: CRYSTALLIZATION. [Link]

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Technical Notes & Optimization

Overcoming solubility issues of 4-(Furan-3-yl)-7-methylquinoline in DMSO

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 4-(Furan-3-yl)-7-methylquinoline. This resource is designed for researchers, scientists, and drug development professionals to address and overcome common experimental hurdles related to the handling and solubility of this compound. Our goal is to provide you with not just protocols, but also the underlying scientific reasoning to empower you to make informed decisions in your experiments.

Introduction

4-(Furan-3-yl)-7-methylquinoline belongs to the furoquinoline class of heterocyclic compounds.[1] This structural family is of significant interest in medicinal chemistry due to a broad spectrum of biological activities, including potential anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Like many planar, aromatic heterocyclic compounds, 4-(Furan-3-yl)-7-methylquinoline can exhibit poor aqueous solubility, making Dimethyl Sulfoxide (DMSO) the default solvent for creating stock solutions for biological assays.[3][4]

However, even with a powerful solvent like DMSO, researchers can encounter challenges ranging from initial dissolution difficulties to precipitation upon dilution into aqueous assay buffers.[3][5] This guide provides a systematic approach to troubleshooting these issues, ensuring the integrity and reproducibility of your experimental results.

Frequently Asked Questions (FAQs) & First-Line Troubleshooting

This section addresses the most immediate questions researchers face when first working with 4-(Furan-3-yl)-7-methylquinoline.

Q1: My 4-(Furan-3-yl)-7-methylquinoline powder is not dissolving in DMSO at room temperature. What should I do?

A1: This is a common challenge. The planar structure of the quinoline and furan rings contributes to strong crystal lattice energy, which may not be overcome by simple mixing at room temperature.

Initial Steps:

• Ensure Anhydrous DMSO: DMSO is highly hygroscopic.[6] Absorbed water can significantly decrease the solubility of hydrophobic compounds.[7] Always use fresh, high-purity, anhydrous DMSO from a recently opened bottle.

• Vortex Thoroughly: Ensure the vial is vortexed for at least 1-2 minutes to create a suspension.[3]

• Proceed to Assisted Dissolution: If the compound remains undissolved, do not assume it is insoluble. Proceed to the assisted dissolution techniques detailed in Protocol 2 , which involve gentle warming and sonication.[8]

Q2: What is the maximum reliable stock concentration I should aim for in DMSO?

A2: While the theoretical maximum solubility may be higher, for practical and reproducible results in biological assays, preparing a 10 mM stock solution is a standard and recommended starting point.[3][9] Higher concentrations are more prone to precipitation, especially during freeze-thaw cycles or upon dilution into aqueous buffers.[10] For fragment-based screening where higher concentrations might be needed, solubility must be rigorously confirmed.[9]

Q3: I've successfully dissolved the compound. How should I store the DMSO stock solution?

A3: Proper storage is critical to maintain the compound's integrity and prevent it from coming out of solution.

Storage Protocol:

• Aliquot: Dispense the stock solution into single-use volumes in sterile, tightly sealed vials (amber glass or polypropylene is suitable).[8][11]

• Minimize Freeze-Thaw Cycles: Aliquoting prevents the need for repeated freeze-thaw cycles of the main stock, which is a major cause of compound precipitation.[3][10]

• Storage Temperature: Store aliquots at -20°C or -80°C for long-term stability.[3]

• Desiccation: Consider storing vials in a desiccator to protect from moisture, as even at low temperatures, moisture can be absorbed over time.

Q4: My stock solution, which was previously clear, now has visible crystals after thawing. What happened?

A4: This indicates that the compound has precipitated out of solution, likely due to a freeze-thaw cycle or absorption of atmospheric water.[7] Do not use the supernatant, as its concentration will be unknown.[10] Before use, you must attempt to redissolve the compound by vortexing and, if necessary, gentle warming and sonication as described in Protocol 2 .[10] If the precipitate does not fully redissolve, it is best to prepare a fresh stock solution.[10]

In-Depth Protocols & Methodologies

Protocol 1: Standard Preparation of a 10 mM Stock Solution

This protocol outlines the fundamental steps for preparing a stock solution of 4-(Furan-3-yl)-7-methylquinoline.

Materials:

• 4-(Furan-3-yl)-7-methylquinoline (solid powder)

• Anhydrous, sterile DMSO (e.g., cell culture grade)

• Calibrated analytical balance

• Sterile microcentrifuge tubes or amber glass vials[8]

Procedure:

• Calculate Required Mass:

  • The molecular weight of 4-(Furan-3-yl)-7-methylquinoline is required. For a 10 mM stock in 1 mL (0.001 L):

  • Mass (mg) = 10 mmol/L * MW (g/mol) * 0.001 L * 1000 mg/g

• Weigh Compound: Accurately weigh the calculated mass of the compound in a sterile tube. If the compound is toxic or its toxicity is unknown, perform this step inside a chemical fume hood.[8]

• Add DMSO: Add the calculated volume of sterile DMSO to the tube.

• Initial Dissolution: Vortex the tube vigorously for at least 2 minutes.[3] Visually inspect against a light source to check for any undissolved particulate matter.

• Assess Solubility: If the solution is perfectly clear, proceed to aliquoting and storage as per the FAQ section. If any solid is visible, proceed immediately to Protocol 2.

Protocol 2: Assisted Dissolution Techniques

These steps should be employed if the compound does not fully dissolve with vortexing alone.

Causality: Applying energy in the form of heat or sound waves helps to overcome the activation energy barrier for dissolution, breaking down the compound's crystal lattice structure and allowing solvent molecules to interact.[5]

Procedure:

• Water Bath Sonication:

  • Place the sealed vial into a water bath sonicator.

  • Sonicate for 10-30 minute intervals.[8]

  • After each interval, visually inspect the solution. Vortex for 30 seconds.

• Gentle Warming (Use with Caution):

  • If sonication alone is insufficient, combine it with gentle warming.

  • Place the vial in a 37°C water bath for 10-15 minutes.[3][8]

  • Crucial Safety Note: DMSO can decompose exothermically, and the presence of other chemicals can lower its decomposition temperature.[12] Never heat DMSO solutions above 40-50°C for solubility purposes. Pure DMSO is stable up to 100°C, but this can change dramatically in a mixture.[6]

• Final Check: Once the solution is completely clear, allow it to return to room temperature to ensure the compound remains in solution and does not crash out upon cooling.

Workflow for Preparing a Stable DMSO Stock Solution

Caption: Workflow for preparing a 4-(Furan-3-yl)-7-methylquinoline stock solution.

Troubleshooting Precipitation in Aqueous Media

One of the most frequent and frustrating issues is observing precipitation when the DMSO stock is diluted into an aqueous buffer or cell culture medium.[5]

Q5: Why does my compound precipitate when I add it to my cell culture media?

A5: This phenomenon is often called "DMSO shock" or is a result of exceeding the compound's kinetic solubility.[5] The compound is stable in 100% DMSO but is not soluble at that high concentration in a predominantly aqueous environment. When the DMSO disperses rapidly, the localized concentration of the compound exceeds its aqueous solubility limit, causing it to crash out of solution.[5][10]

Protocol 3: Mitigating Precipitation in Aqueous Solutions

• Pre-warm the Aqueous Medium: Always pre-warm your cell culture medium or buffer to 37°C.[10] Solubility is generally higher at slightly elevated temperatures.

• Modify the Addition Technique:

  • Slow, Dropwise Addition: Instead of pipetting the entire DMSO stock volume at once, add it slowly, drop-by-drop, to the vortexing or swirling aqueous medium.[8] This allows for more gradual dilution and prevents the formation of localized high concentrations.

  • Pipette Tip Below Surface: Submerge the pipette tip just below the surface of the liquid during addition to aid in rapid mixing.

• Reduce Final DMSO Concentration: The final concentration of DMSO should be kept as low as possible, typically below 0.5% and ideally at 0.1%, to minimize both compound precipitation and cellular toxicity.[3][8] Ensure you include a vehicle control with the same final DMSO concentration in your experiment.[3]

• Use Solubility Enhancers (Advanced):

  • Serum: If your experiment allows, diluting the compound into serum-containing medium can help, as proteins like albumin can bind to the compound and increase its apparent solubility.[10]

  • Cyclodextrins: For specific applications, solubility-enhancing excipients like (2-Hydroxypropyl)-β-cyclodextrin can be used to encapsulate the hydrophobic compound.[10][13]

Troubleshooting Decision Tree for Precipitation Issues

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. High throughput sonication: evaluation for compound solubilization - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. DMSO Solubility Assessment for Fragment-Based Screening - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Optimizing reaction temperature for furan ring stability in quinolines

Current Status: Operational Ticket ID: FQ-OPT-2026 Subject: Optimizing Reaction Temperature for Furan Ring Stability in Quinoline Synthesis Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

The Thermal-Stability Paradox

Welcome to the optimization hub. If you are synthesizing quinolines decorated with furan rings (or fused furoquinolines), you are likely facing the Thermal-Stability Paradox :

• Quinoline Formation typically requires high activation energy (high heat) and strong acid catalysis (e.g., Skraup or Doebner-Miller conditions) to close the pyridine ring.

• Furan Stability is compromised under these exact conditions. Furan is an electron-rich enol ether equivalent; in the presence of acidic protons and heat (>80°C), it undergoes rapid protonation, nucleophilic attack by water, and ring-opening to form 1,4-dicarbonyls (diketones) or polymerizes into black tar.

This guide provides the protocols to bypass this conflict using Lewis Acid catalysis and kinetic temperature control .

Diagnostic & Troubleshooting

Before altering your protocol, identify the specific failure mode of your current reaction.

Troubleshooting Flowchart

Figure 1: Diagnostic logic for identifying furan degradation pathways during quinoline synthesis.

Common Failure Scenarios

Q: My reaction mixture turned into a black, insoluble tar within 30 minutes. What happened? A: You likely triggered oxidative polymerization .

• Mechanism: At temperatures >100°C, especially in air, furan rings can undergo intermolecular Diels-Alder reactions or radical polymerization.

• Fix: Degas your solvents (freeze-pump-thaw) and keep the temperature below 80°C. If high heat is required for the quinoline closure, add a radical inhibitor like BHT (butylated hydroxytoluene).

Q: The quinoline formed, but the furan ring disappeared from the NMR (loss of peaks at ~6.4 and ~7.4 ppm). Instead, I see broad aliphatic signals. A: This is acid-catalyzed ring opening .

• Mechanism: In the presence of aqueous acid (e.g., HCl,

  ) and heat, the furan -carbon is protonated. Water attacks the resulting carbocation, leading to ring cleavage and the formation of a 1,4-dicarbonyl (e.g., 4-oxopentanal derivatives) [1].

• Fix: You must eliminate water. Switch to anhydrous conditions using a Lewis Acid catalyst (see Protocol A below).

Optimization Protocols

Do NOT use Skraup or Doebner-Miller syntheses for furan-containing substrates. Use the Modified Friedlander or Povarov methods, which allow for lower temperatures.

Protocol A: Lewis Acid-Catalyzed Friedlander Synthesis (Recommended)

Best for: Fused furoquinolines or 2-substituted quinolines.

This method replaces strong Brønsted acids with Indium(III) Triflate, allowing the reaction to proceed at mild temperatures where the furan ring is kinetically stable [2].

Reagents:

• 2-Aminoaryl ketone (1.0 equiv)

• -Methylene ketone with furan moiety (1.2 equiv)

• Catalyst:

  (5-10 mol%) or (10 mol%)

• Solvent: Acetonitrile (MeCN) or Ethanol (EtOH) - Must be anhydrous

Step-by-Step:

• Preparation: Dissolve the 2-aminoaryl ketone and furan-ketone in anhydrous MeCN (0.5 M concentration).

• Catalyst Addition: Add 5 mol%

  at room temperature.

• Temperature Ramp:

  • Start stirring at Room Temperature (25°C) for 1 hour.

  • Check TLC.[1] If no product forms, increase T to 50°C .

  • Critical Limit: Do not exceed 80°C .

• Monitoring: Monitor the disappearance of the amino ketone. If the furan ring opens, you will see a streak on the TLC baseline (polar dicarbonyls).

• Workup: Quench with saturated

  immediately upon cooling. Do not let the mixture sit in acidic media.

Protocol B: Povarov Reaction (Three-Component Coupling)

Best for: Tetrahydroquinolines that can be oxidized to quinolines.

This reaction uses an aniline, an aldehyde (furan-containing), and an alkene. It is generally milder than condensation reactions [3].

Step-by-Step:

• Combine aniline (1 equiv), furan-2-carboxaldehyde (1 equiv), and alkene (1.2 equiv) in MeCN.

• Add GdCl3 or Sc(OTf)3 (10 mol%).

• Stir at room temperature for 12 hours.

• Oxidize the resulting tetrahydroquinoline to quinoline using DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) at room temperature. Avoid using

  or Chromic acid as they will oxidize the furan.

Data: Temperature vs. Catalyst Performance

Catalyst System	Solvent	Temp (°C)	Furan Survival Rate	Quinoline Yield	Notes
(Conc.)	/EtOH	100 (Reflux)	< 10%	< 5%	Avoid. Rapid ring opening.
HCl (6M)	Dioxane	80	30%	25%	Significant hydrolysis.
p-TSA	Toluene	110 (Reflux)	60%	55%	Acceptable with Dean-Stark trap.
(Iodine)	MeOH	25-50	92%	85%	Excellent balance [4].
	MeCN	60	95%	90%	Gold Standard.

Mechanistic Visualization

Understanding the competition between cyclization (quinoline formation) and hydrolysis (furan death) is vital.

Figure 2: Kinetic competition between quinoline cyclization and furan hydrolysis.

Frequently Asked Questions (FAQs)

Q: Can I use microwave irradiation? A: Yes, but with caution. Microwave synthesis is excellent for the Friedlander reaction, but you must use Power Cycling (e.g., 5 mins on, 2 mins off) and set a strict temperature ceiling of 80°C. Continuous irradiation often creates "hot spots" exceeding 150°C, which will polymerize the furan [5].

Q: My starting material is Furan-2-carboxaldehyde. It looks dark before I even start. A: Furfural derivatives auto-oxidize in air. Distill your furan-aldehyde under vacuum before use. If it is not clear/colorless, impurities will catalyze degradation during the quinoline synthesis.

Q: What is the best solvent for water removal if I use p-TSA? A: Use Toluene or Benzene with a Dean-Stark apparatus. Removing water physically shifts the equilibrium toward quinoline formation and prevents the water from attacking the furan ring. However,

in molecular-sieve-dried MeCN is chemically superior.

References

• Liang, S., et al. (2017). "Mechanism and energetics of furan decomposition via the opening of the five-membered ring structure in dilute acid solution."[2][3] Journal of Physical Chemistry A. Link

• Yadav, J. S., et al. (2004).[4] "In(OTf)3-catalyzed Friedlander synthesis of quinolines." Synthesis, 2004(14), 2381-2385. Link

• Kouznetsov, V. V. (2009). "Recent synthetic applications of the Povarov reaction." Tetrahedron, 65(14), 2721-2750. Link

• Wu, J., et al. (2006).[4] "Molecular iodine: a highly efficient catalyst in the synthesis of quinolines via Friedländer annulation." Organic & Biomolecular Chemistry, 4, 126-129.[4] Link

• Chan, C. K., et al. (2020).[1][4] "Environmentally Friendly Nafion-Mediated Friedländer Quinoline Synthesis under Microwave Irradiation." Synthesis, 52, 1779-1794.[4] Link

Sources

• 1. Synthesis of Fluoroquinolones: Revisiting the Grohe Route in DES-Based Media | MDPI [mdpi.com]
• 2. scite.ai [scite.ai]
• 3. researchgate.net [researchgate.net]
• 4. Friedlaender Synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Analysis of Novel Quinolines and Chloroquine in Antimalarial Drug Discovery

A Guide for Researchers in Medicinal Chemistry and Parasitology

The persistent challenge of drug resistance in Plasmodium falciparum, the most lethal malaria parasite, necessitates a continuous search for novel and effective antimalarial agents. The 4-aminoquinoline scaffold, exemplified by the historically significant drug Chloroquine (CQ), remains a focal point for the development of new therapeutics.[1][2][3] This guide provides a comparative framework for evaluating the potency of novel quinoline derivatives, using the hypothetical compound 4-(Furan-3-yl)-7-methylquinoline, against the well-established benchmark, Chloroquine.

While direct comparative experimental data for 4-(Furan-3-yl)-7-methylquinoline is not available in public literature, this document will leverage established principles of medicinal chemistry and standard antimalarial testing protocols to provide a comprehensive evaluation blueprint. We will explore the known attributes of Chloroquine, theorize the potential of our novel compound based on its structure, and detail the requisite experimental workflows for a robust head-to-head comparison.

Section 1: The Benchmark - Chloroquine (CQ)

Chloroquine, a 4-aminoquinoline compound, was a cornerstone of malaria treatment for decades due to its efficacy, safety, and low cost.[3] Its primary mechanism of action targets the parasite's food vacuole.[4][5][6]

Mechanism of Action:

• Accumulation: As a weak base, Chloroquine diffuses into the acidic food vacuole of the parasite and becomes protonated, effectively trapping it at high concentrations.[4][5][7]

• Heme Detoxification Inhibition: Inside the vacuole, the parasite digests host hemoglobin, releasing toxic free heme. The parasite normally detoxifies this heme by polymerizing it into an inert crystal called hemozoin.[5][8]

• Parasite Killing: Chloroquine binds to heme, preventing its polymerization into hemozoin.[4][5][8] The accumulation of this toxic heme-chloroquine complex leads to oxidative stress, membrane damage, and ultimately, lysis of the parasite.[5][8]

Resistance to Chloroquine: Widespread resistance has severely limited Chloroquine's clinical utility. The primary mechanism of resistance involves mutations in the P. falciparum chloroquine resistance transporter (PfCRT) protein, located on the parasite's food vacuole membrane.[8] These mutations enable the transporter to actively efflux Chloroquine from the vacuole, reducing its concentration at the site of action and rendering the drug ineffective.[7][8]

Section 2: The Challenger - 4-(Furan-3-yl)-7-methylquinoline

The structure of 4-(Furan-3-yl)-7-methylquinoline suggests a rational design approach aimed at overcoming the limitations of older quinolines. While empirical data is needed for confirmation, we can infer potential advantages from its chemical architecture.

• Quinoline Core: The foundational quinoline ring is essential for antimalarial activity, likely enabling the compound to accumulate in the parasite's food vacuole.

• 7-Methyl Group: Modifications at the 7-position of the quinoline ring are a common strategy in medicinal chemistry. This substitution could influence the compound's lipophilicity and electronic properties, potentially affecting its uptake and interaction with the heme target.

• 4-Furan-3-yl Substitution: The replacement of the basic side chain found in Chloroquine with a furan ring at the 4-position is a significant modification. This could alter the mechanism of action or, more likely, impact how the molecule is recognized by resistance transporters like PfCRT. The furan ring, a bulky aromatic system, might sterically hinder binding and efflux by the mutated transporter, a key strategy for overcoming resistance.[9]

It is hypothesized that 4-(Furan-3-yl)-7-methylquinoline, while retaining the core heme-binding functionality of the quinoline scaffold, may exhibit improved activity against CQ-resistant strains due to evasion of the PfCRT-mediated efflux mechanism.

Section 3: Quantitative Potency Comparison

A direct comparison of potency requires standardized in vitro assays to determine the half-maximal inhibitory concentration (IC50) against both Chloroquine-sensitive (CQS) and Chloroquine-resistant (CQR) strains of P. falciparum.

Compound	Strain	IC50 (nM)	Resistance Index (RI)¹	Selectivity Index (SI)²
Chloroquine	3D7 (CQS)	15 - 25	1.0	>4000
K1 (CQR)	200 - 400	13-16	>500
4-(Furan-3-yl)-7-methylquinoline	3D7 (CQS)	Data Needed	Data Needed	Data Needed
K1 (CQR)	Data Needed	Data Needed	Data Needed

¹ Resistance Index (RI) is calculated as IC50 (Resistant Strain) / IC50 (Sensitive Strain). A lower RI indicates the compound is better at overcoming resistance. ² Selectivity Index (SI) is calculated as CC50 (Cytotoxicity) / IC50 (Antimalarial). A higher SI indicates greater selectivity for the parasite over host cells.

Section 4: Experimental Protocols

To generate the data required for the comparison table, the following standardized protocols must be employed.

This assay measures parasite DNA content as an indicator of parasite growth and is a widely used, cost-effective method for high-throughput screening.[10][11]

Workflow Diagram:

Caption: Workflow for the SYBR Green I-based in vitro antimalarial assay.

Step-by-Step Protocol:

• Compound Plating: Prepare serial dilutions of the test compounds (e.g., from 1000 nM to 0.5 nM) in a 96-well microplate. Include Chloroquine as a positive control and drug-free wells as a negative control.

• Parasite Culture: Add asynchronous P. falciparum cultures (e.g., 3D7 for CQS, K1 for CQR) diluted to 0.2% parasitemia and 2% hematocrit to each well.[12]

• Incubation: Incubate the plates for 72 hours under standard malaria culture conditions (37°C, 5% CO₂, 5% O₂, and 90% N₂).[13]

• Lysis and Staining: After incubation, add 100 µL of lysis buffer containing SYBR Green I dye to each well.[13]

• Fluorescence Reading: Incubate the plate in the dark at room temperature for 1 hour, then measure fluorescence using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.[13]

• Data Analysis: Convert fluorescence readings to percentage of growth inhibition relative to the drug-free control. Calculate IC50 values by plotting inhibition against the log of the drug concentration and fitting the data to a non-linear dose-response curve.

To assess the selectivity of the compounds, their toxicity against a mammalian cell line (e.g., HepG2 or HEK293) is measured.

Step-by-Step Protocol:

• Cell Seeding: Seed a 96-well plate with a mammalian cell line (e.g., HepG2) and allow the cells to adhere overnight.

• Compound Addition: Add serial dilutions of the test compounds to the wells and incubate for 24-48 hours.[14][15]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.[15]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50) by plotting cell viability against the log of the drug concentration.

The murine malaria model is a standard for preliminary in vivo efficacy testing.[16] The 4-day suppressive test (Peter's test) evaluates the ability of a compound to inhibit parasite growth in an infected mouse.[12][17]

Workflow Diagram:

Caption: Workflow for the 4-day suppressive test in a murine malaria model.

Step-by-Step Protocol:

• Infection (Day 0): Mice (e.g., Swiss albino or NMRI) are inoculated intraperitoneally (i.p.) or intravenously (i.v.) with ~1x10⁷ red blood cells infected with a rodent malaria parasite, such as Plasmodium berghei.[17]

• Treatment (Days 0-3): Shortly after infection, the mice are treated with the test compound orally (p.o.) or subcutaneously (s.c.) once daily for four consecutive days. A vehicle control group and a Chloroquine-treated group are included.

• Parasitemia Measurement (Day 4): On the fifth day, thin blood smears are prepared from the tail blood of each mouse.

• Analysis: The smears are stained with Giemsa, and the percentage of parasitized red blood cells is determined by microscopy. The average parasitemia of the treated group is compared to the vehicle control group to calculate the percentage of parasite suppression.

Section 5: Conclusion and Future Directions

This guide outlines a systematic approach for comparing the antimalarial potency of a novel quinoline derivative, 4-(Furan-3-yl)-7-methylquinoline, against the established drug, Chloroquine. The proposed experimental workflow, from in vitro potency and cytotoxicity assays to in vivo efficacy studies, provides a robust framework for generating the necessary data for a comprehensive evaluation.

The key determinant of success for a novel quinoline will be its ability to demonstrate high potency against Chloroquine-resistant P. falciparum strains while maintaining a favorable safety profile (high Selectivity Index). The structural modifications in 4-(Furan-3-yl)-7-methylquinoline are designed to achieve this by potentially evading the parasite's resistance mechanisms. Empirical validation through the protocols detailed herein is the critical next step in assessing its potential as a next-generation antimalarial candidate.

References

• The Importance of Murine Models in Determining In Vivo Pharmacokinetics, Safety, and Efficacy in Antimalarial Drug Discovery. National Center for Biotechnology Information.
• Mode of action of chloroquine in malaria and the mechanism of... ResearchGate.
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A Tale of Two Heterocycles: A Comparative Guide to the Structure-Activity Relationship of 4-Furan and 4-Thiophene Quinolines

For the attention of researchers, scientists, and drug development professionals, this guide provides an in-depth, data-driven comparison of 4-furan and 4-thiophene substituted quinolines. We will explore the nuances in their synthesis, biological activity, and the underlying structure-activity relationships (SAR) that govern their therapeutic potential.

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous clinically approved drugs with a wide spectrum of pharmacological activities, including anticancer, antimalarial, and antimicrobial properties.[1] The strategic functionalization of the quinoline ring system allows for the fine-tuning of its biological profile. This guide focuses on the bioisosteric replacement of a furan ring with a thiophene ring at the 4-position of the quinoline nucleus, a subtle yet significant modification that can profoundly impact a compound's efficacy and pharmacokinetic properties.[2]

Furan and thiophene are five-membered aromatic heterocycles that are often considered bioisosteres due to their similar size and valency.[2] However, the difference in the heteroatom—oxygen in furan and sulfur in thiophene—leads to distinct electronic and physicochemical properties.[2][3] This guide will dissect these differences and provide a comparative analysis of their impact on the biological activity of 4-substituted quinolines.

Physicochemical Properties: A Foundation for Biological Activity

The choice between a furan and a thiophene moiety is not arbitrary; it is a calculated decision based on their inherent chemical characteristics. These differences, summarized in the table below, have a cascading effect on the biological performance of the resulting quinoline derivatives.

Feature	Furan	Thiophene	Implication for Biological Activity
Heteroatom	Oxygen	Sulfur	The difference in electronegativity and the availability of d-orbitals in sulfur influence aromaticity and reactivity.
Electronegativity of Heteroatom	Higher	Lower	Oxygen's higher electronegativity makes furan more polar.[2]
Aromaticity	Lower	Higher	Thiophene's greater aromaticity generally leads to increased metabolic stability.[2][4]
Polarity	More Polar	Less Polar	Polarity affects solubility, membrane permeability, and interactions with biological targets.[2]
Hydrogen Bonding Capability	Oxygen can act as a hydrogen bond acceptor.[2]	Sulfur is a weaker hydrogen bond acceptor.[2]	This can influence drug-receptor interactions.
Metabolic Stability	Generally considered less stable and can be metabolized to reactive intermediates.[2]	Generally considered more metabolically stable.[2]	Thiophene analogs may have a longer half-life in vivo.

Synthesis of 4-Furan and 4-Thiophene Quinolines

The introduction of a furan or thiophene moiety at the 4-position of the quinoline ring can be achieved through various synthetic strategies. The Friedländer annulation and the Combes quinoline synthesis are two common and effective methods.[5]

Experimental Protocol: Friedländer Synthesis of 4-Methyl-2-(thiophen-2-yl)quinoline

This protocol provides a general guideline for the synthesis of a 2-thiophene substituted quinoline, which can be adapted for the synthesis of 4-substituted analogs by using appropriate starting materials.

Materials:

• 2-Aminoacetophenone

• 1-(Thiophen-2-yl)ethan-1-one

• Toluene

• p-Toluenesulfonic acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-aminoacetophenone (1 equivalent) and 1-(thiophen-2-yl)ethan-1-one (1.1 equivalents) in toluene.[5]

• Add a catalytic amount of p-toluenesulfonic acid (0.1 equivalents).[5]

• Heat the reaction mixture to reflux (approximately 110°C) and maintain for 4-6 hours.[5]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with saturated sodium bicarbonate solution to neutralize the acid catalyst.[5]

• Separate the organic layer and wash it with brine.[5]

• Dry the organic layer over anhydrous magnesium sulfate and filter.[5]

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.[5]

Friedländer Annulation for Quinoline Synthesis.

Comparative Biological Evaluation

The true measure of the impact of the furan versus thiophene substitution lies in their performance in biological assays. Here, we present a comparative analysis of their anticancer and antimicrobial activities based on available data.

Anticancer Activity: A Head-to-Head Comparison

Both furan and thiophene moieties have been incorporated into a multitude of compounds with demonstrated cytotoxic effects against various cancer cell lines.[2] The following table summarizes the in vitro anticancer activities of several furan and thiophene analogs.

Compound Class	Furan Analog	Thiophene Analog	Cancer Cell Line	IC50 (µM) - Furan	IC50 (µM) - Thiophene	Reference
Chalcones	Furan-containing chalcone	Thiophene-containing chalcone	A549 (Lung)	Lower	Higher	[2]
HepG2 (Liver)	Lower	Higher	[2]
Pyrazoles	Furan-containing pyrazole	Thiophene-containing pyrazole	A549 (Lung)	Higher	Lower	[2]

Summary of Anticancer Activity: The data suggests that neither heterocycle is universally superior in conferring anticancer activity. In the case of chalcone derivatives, the furan-containing compound showed slightly better activity against A549 and HepG2 cell lines compared to its thiophene counterpart.[2] Conversely, in the pyrazole series, the thiophene analog demonstrated superior potency against the A549 cell line.[2] This highlights the importance of the overall molecular scaffold in determining the optimal heterocyclic substituent.

Antimicrobial Activity: Unveiling the Differences

The rise of antimicrobial resistance necessitates the discovery of new and effective antimicrobial agents. Furan and thiophene derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.[6][7]

A study on quinoline-based chalcones revealed that both furan and thiophene analogs exhibit significant antimicrobial activities.[8] The following table presents a comparison of their antimicrobial efficacy, as indicated by the diameter of the zone of inhibition.

Compound	Test Organism	Zone of Inhibition (mm) - Furan Analog	Zone of Inhibition (mm) - Thiophene Analog
Quinolone-Chalcone Hybrid	Escherichia coli	14	12
Pseudomonas aeruginosa	13	11
Bacillus subtilis	16	14
Staphylococcus albus	15	13
Aspergillus flavus	14	12
Aspergillus niger	13	11
Candida albicans	15	13

Data adapted from a study by M. A. Ali et al. (2007).[8]

Summary of Antimicrobial Activity: In this particular study, the furan-containing quinoline-chalcone hybrid consistently showed a larger zone of inhibition against both bacterial and fungal strains compared to its thiophene counterpart.[8] This suggests that for this specific scaffold, the furan moiety may be more favorable for antimicrobial activity.

Key SAR observations for 4-furan vs. 4-thiophene quinolines.

Structure-Activity Relationship (SAR) Insights

The observed differences in biological activity can be rationalized by considering the physicochemical properties of the furan and thiophene rings.

• Anticancer Activity: The nuanced results in anticancer assays suggest that the electronic properties of the heterocyclic ring play a crucial role in target engagement. The more electron-rich thiophene may favor interactions with certain biological targets, while the more polar furan may be advantageous for others. The overall shape and electronic distribution of the entire molecule are critical.

• Antimicrobial Activity: The generally higher antimicrobial activity of the furan-containing quinoline-chalcone may be attributed to the greater polarity and hydrogen bonding capability of the furan ring, potentially facilitating interactions with microbial cell walls or enzymes.[2]

• Metabolic Stability: The higher aromaticity of thiophene is expected to confer greater metabolic stability.[2] This is a critical consideration for in vivo applications, as it can lead to improved pharmacokinetic profiles and sustained therapeutic effects.

Experimental Protocols for Biological Evaluation

To ensure the reproducibility and validity of biological data, standardized experimental protocols are essential.

In Vitro Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Procedure:

• Cell Seeding: Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Replace the culture medium with fresh medium containing various concentrations of the test compound.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.[1]

Antimicrobial Susceptibility Testing (Broth Microdilution)

The broth microdilution method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Procedure:

• Prepare Inoculum: Prepare a standardized bacterial or fungal suspension.

• Serial Dilutions: Prepare serial twofold dilutions of the test compounds in a 96-well microtiter plate containing broth medium.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at an appropriate temperature and duration.

• Determine MIC: The MIC is the lowest concentration of the compound at which there is no visible growth.[9]

Workflow for anticancer and antimicrobial evaluation.

Conclusion

The bioisosteric replacement of a furan with a thiophene ring at the 4-position of the quinoline scaffold is a powerful strategy for modulating biological activity. This guide has demonstrated that neither heterocycle is universally superior; the optimal choice is highly dependent on the specific biological target and the overall molecular context.

While furan-containing quinolines may offer advantages in certain antimicrobial applications, thiophene analogs often provide enhanced metabolic stability, a crucial parameter for in vivo efficacy. The subtle interplay of electronic and physicochemical properties underscores the importance of rational drug design and comprehensive SAR studies.

By providing a data-driven comparison, detailed experimental protocols, and a clear visualization of the underlying principles, this guide aims to empower researchers to make informed decisions in the design and development of novel quinoline-based therapeutics. The continued exploration of these and other heterocyclic modifications will undoubtedly lead to the discovery of new and more effective treatments for a wide range of diseases.

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A Researcher's Guide to Ensuring Reproducibility in Bioassays with 4-(Furan-3-yl)-7-methylquinoline and its Analogs

For researchers and drug development professionals, the quinoline scaffold represents a privileged structure in medicinal chemistry, forming the basis of numerous compounds with a wide array of biological activities.[1] The fusion of a furan ring to the quinoline core, as seen in compounds like 4-(Furan-3-yl)-7-methylquinoline, often imparts significant anticancer, antimicrobial, and anti-inflammatory properties.[2] However, the journey from a promising hit in a high-throughput screen to a validated lead compound is fraught with challenges, chief among them being the reproducibility of bioassay data. This guide provides a comparative overview of common bioassays, focusing on the critical factors that influence their reproducibility when evaluating furan-quinoline derivatives.

The Reproducibility Crisis in Preclinical Research: Why It Matters for Quinolines

Inconsistency in preclinical research is a significant impediment to drug discovery. For quinoline-based compounds, which often exhibit activities in the low micromolar range, subtle variations in experimental conditions can lead to drastically different outcomes.[3] Factors such as poor solubility, off-target effects, and even the choice of cell line can contribute to this variability.[4] Therefore, a robust and well-validated bioassay is not just a matter of good scientific practice; it is a prerequisite for making sound decisions about the progression of a drug candidate.

Comparing the Workhorses: A Look at Common Bioassays for Furan-Quinoline Compounds

The initial characterization of a novel furan-quinoline compound typically involves a battery of in vitro assays to determine its biological activity. Below, we compare three commonly used assays, highlighting their principles, advantages, and key considerations for ensuring reproducibility.

Table 1: Comparison of Common Bioassays for Furan-Quinoline Compounds

Assay Type	Principle	Typical Coefficient of Variation (%CV)	Key Advantages	Key Disadvantages & Reproducibility Challenges
MTT Assay	Colorimetric assay that measures the reduction of a yellow tetrazolium salt (MTT) to purple formazan crystals by metabolically active cells.	15-20%	Cost-effective, simple, and suitable for high-throughput screening.[1]	Indirect measure of cell viability; can be affected by the metabolic state of the cells and interference from colored compounds.[5]
CellTiter-Glo® Luminescent Cell Viability Assay	Measures ATP levels, a key indicator of metabolically active cells, through a luciferase-based reaction that generates a luminescent signal.	<10%	High sensitivity, broad linear range, and less prone to interference from colored compounds.	More expensive than colorimetric assays; signal can be affected by factors that influence cellular ATP levels.
Broth Microdilution Assay (for antimicrobial activity)	Determines the minimum inhibitory concentration (MIC) of a compound by serially diluting it in a liquid growth medium and inoculating with a standardized number of microorganisms.	Variable, highly dependent on technique	Provides a quantitative measure of antimicrobial activity (MIC).	Can be labor-intensive; results can be affected by inoculum size, growth medium composition, and incubation conditions.[5]

Causality in Experimental Design: A Deeper Dive into Reproducibility Factors

Achieving reproducible data from bioassays requires a deep understanding of the variables that can influence the outcome. Below, we dissect the key factors and provide actionable insights to mitigate their impact.

The Central Role of Cell Culture

Healthy and consistent cells are the cornerstone of any reproducible cell-based assay.[6][7]

• Cell Line Authentication: Using misidentified or cross-contaminated cell lines can invalidate research efforts.[8] Always authenticate your cell lines using methods like short tandem repeat (STR) profiling.

• Passage Number and Confluency: Avoid high passage numbers, as this can lead to phenotypic drift.[6] Never allow cells to become over-confluent in flasks, and always seed cells at an optimized density for your specific assay.[6][9]

• Culture Media and Supplements: Use fresh, high-quality media and supplements from a consistent source.[6] Be aware that changes in media composition can alter cellular behavior and drug response.

Compound Handling and Solubility

The physicochemical properties of furan-quinoline compounds can present significant challenges.

• Solubility is Paramount: Many quinoline-based compounds are hydrophobic and have poor aqueous solubility.[4] Precipitation of the compound in the assay medium is a common cause of non-reproducible results.

• Best Practices for Compound Preparation:

  • Prepare a high-concentration stock solution in a suitable organic solvent, such as DMSO.

  • When diluting the stock into aqueous assay buffer, ensure the final solvent concentration is low (typically <0.5%) to avoid solvent-induced toxicity.

  • Visually inspect for precipitation after adding the compound to the assay medium.[4]

Assay-Specific Considerations

• For Fluorescence-Based Assays: Ensure that the excitation and emission wavelengths are optimal for the fluorophore being used to avoid low signals and high backgrounds.[10]

• For Adherent Cell Lines: Take readings from across the entire surface of the well bottom, as many cell types exhibit non-uniform growth.[10]

• Incubation Times and Temperatures: Precisely control incubation times and temperatures, as these can affect both cell growth and the activity of the compound.[11]

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, with built-in controls to ensure the reliability of the data.

Protocol 1: MTT Cytotoxicity Assay

This protocol outlines a standard procedure for assessing the cytotoxic effects of 4-(Furan-3-yl)-7-methylquinoline on a cancer cell line (e.g., MCF-7).

Workflow for MTT Cytotoxicity Assay

Caption: Workflow for a typical MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7) into a 96-well plate at a pre-optimized density (e.g., 5,000 cells per well) and incubate for 24 hours to allow for cell attachment.[5]

• Compound Treatment: Prepare serial dilutions of 4-(Furan-3-yl)-7-methylquinoline in culture media from a DMSO stock. The final DMSO concentration should not exceed 0.5%. Add the diluted compound to the wells and incubate for the desired time (e.g., 48 or 72 hours).[5]

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.[5]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

Protocol 2: Broth Microdilution Antimicrobial Susceptibility Assay

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of 4-(Furan-3-yl)-7-methylquinoline against a bacterial strain (e.g., Staphylococcus aureus).

Workflow for Broth Microdilution Assay

Caption: Workflow for a broth microdilution antimicrobial susceptibility assay.

Step-by-Step Methodology:

• Compound Dilution: Perform serial two-fold dilutions of 4-(Furan-3-yl)-7-methylquinoline in a suitable broth medium in a 96-well microtiter plate.[5]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus) according to established guidelines (e.g., CLSI).

• Inoculation: Add the standardized microbial inoculum to each well.[5]

• Incubation: Incubate the plates at the optimal temperature for the growth of the microorganism for 18-24 hours.[5]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Hypothetical Signaling Pathway Inhibition by a Furan-Quinoline Compound

Many quinoline-based compounds exert their effects by inhibiting key signaling pathways involved in cell proliferation and survival.[2] The diagram below illustrates a hypothetical mechanism of action for 4-(Furan-3-yl)-7-methylquinoline.

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